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Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate Documentation Hub

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  • Product: Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate
  • CAS: 951886-85-4

Core Science & Biosynthesis

Foundational

Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate CAS number

An In-Depth Technical Guide to Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate (CAS: 951886-85-4) Executive Summary In the landscape of modern medicinal chemistry, γ -keto esters serve as indispensable linchpins f...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate (CAS: 951886-85-4)

Executive Summary

In the landscape of modern medicinal chemistry, γ -keto esters serve as indispensable linchpins for the construction of complex heterocyclic scaffolds. Ethyl 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoate (CAS Number:1[1]) is a highly specialized, bifunctional building block. Featuring a conformationally restricting ortho-chloro group and a versatile para-methylthio moiety, this compound is primarily utilized in the divergent synthesis of biologically active heterocycles, including dihydropyridazinones (often explored as phosphodiesterase or COX-2 inhibitors) and pyrroles (frequently utilized in kinase inhibitor libraries).

This whitepaper provides a comprehensive mechanistic evaluation, physicochemical profiling, and self-validating experimental protocols for the synthesis and downstream application of this critical intermediate.

Physicochemical Profiling & Structural Rationale

The structural architecture of Ethyl 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoate is deliberately designed to offer multiple orthogonal points of reactivity. The ethyl ester and the ketone form a 1,4-dicarbonyl system, which is the classic prerequisite for Paal-Knorr cyclizations and hydrazine-mediated condensations.

Table 1: Quantitative Physicochemical Data
PropertyValueMechanistic Significance
CAS Number 951886-85-4Unique identifier for procurement and regulatory tracking[2].
Molecular Formula C₁₃H₁₅ClO₃SDictates the stoichiometric requirements for downstream cyclizations.
Molecular Weight 286.77 g/mol Optimal for maintaining a low molecular weight in the final API (Lipinski's Rule of 5).
Electrophilic Centers C1 (Ester), C4 (Ketone)Enables regioselective nucleophilic attack by hydrazines or primary amines.
Aromatic Substituents 2-Cl, 4-SMeThe 2-Cl induces a steric twist, breaking planarity in final drug candidates. The 4-SMe can be oxidized to a sulfone (-SO₂Me) to modulate target binding (e.g., COX-2 selectivity).

Mechanistic Utility in Drug Discovery

The true value of CAS 951886-85-4 lies in its capacity to undergo rapid, high-yielding cyclizations.

  • Pyridazinone Synthesis: Condensation of the 1,4-dicarbonyl system with hydrazine hydrate yields 6-aryl-4,5-dihydro-3(2H)-pyridazinones. The NH group adjacent to the carbonyl in the resulting azine system is a critical pharmacophore for binding to a variety of biological receptors, including PDE III/IV and COX-2 enzymes[3].

  • Pyrrole Synthesis: Reaction with primary amines under mildly acidic conditions (Paal-Knorr synthesis) yields highly substituted pyrroles, which are privileged scaffolds in the development of tyrosine kinase inhibitors and statins.

G SM 3-Chloro thioanisole + Ethyl Succinyl Chloride FC Friedel-Crafts Acylation (AlCl3, DCM) SM->FC Target Ethyl 4-(2-Chloro-4-(methylthio)phenyl) -4-oxobutanoate CAS: 951886-85-4 FC->Target Path1 Hydrazine Hydrate (Cyclocondensation) Target->Path1 Path2 Primary Amines (Paal-Knorr Synthesis) Target->Path2 Prod1 Dihydropyridazinone Derivative (PDE/COX-2 Inhibitor Scaffold) Path1->Prod1 Prod2 Pyrrole Derivative (Kinase Inhibitor Scaffold) Path2->Prod2

Divergent synthetic pathways of CAS 951886-85-4 into pyridazinone and pyrrole scaffolds.

Experimental Methodologies: A Self-Validating System

To ensure high E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), the following protocols are designed not just as a sequence of steps, but as a self-validating system where the causality of each reagent choice is explicitly defined.

Protocol A: Synthesis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Causality & Rationale: The synthesis relies on a regioselective4[4]. 3-Chloro thioanisole is reacted with ethyl succinyl chloride. The methylthio (-SMe) group is strongly activating and ortho/para directing, while the chloro (-Cl) group is weakly deactivating but also ortho/para directing. The position para to the -SMe group and ortho to the -Cl group is the most sterically and electronically favored site for electrophilic attack. Because the resulting ketone forms a stable, irreversible Lewis acid-base complex with AlCl₃, a stoichiometric excess (>1.1 equivalents) of the catalyst must be used[4].

Step-by-Step Methodology:

  • Preparation: In an oven-dried, argon-flushed 500 mL round-bottom flask, suspend anhydrous Aluminum Chloride (AlCl₃, 1.5 eq) in anhydrous Dichloromethane (DCM, 150 mL).

  • Activation: Cool the suspension to 0 °C using an ice-water bath. Add ethyl succinyl chloride (1.1 eq) dropwise over 15 minutes. Validation Check: The mixture will turn pale yellow, indicating the formation of the highly reactive acylium ion[4].

  • Electrophilic Attack: Add 3-chloro thioanisole (1.0 eq) dropwise over 30 minutes, maintaining the internal temperature below 5 °C to prevent unwanted polymerization or polyacylation.

  • Complexation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours. Validation Check: The solution will darken significantly (usually deep red/brown) as the ketone-AlCl₃ complex forms[5].

  • Quenching: Carefully pour the reaction mixture over crushed ice containing 1M HCl (200 mL) to destroy the aluminum complex and liberate the free ketone.

  • Isolation: Extract the aqueous layer with DCM (3 x 100 mL). Wash the combined organic layers with saturated NaHCO₃, brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify via silica gel column chromatography (Hexanes/Ethyl Acetate) to yield the pure title compound (CAS 951886-85-4).

Mechanism Step1 Ethyl Succinyl Chloride + AlCl3 Step2 Acylium Ion Generation [R-C≡O]+ [AlCl4]- Step1->Step2 Lewis Acid Activation Step3 Electrophilic Aromatic Substitution at para-position to -SMe Step2->Step3 3-Chloro thioanisole Step4 Wheland Intermediate (Resonance Stabilized) Step3->Step4 Step5 Deprotonation & Complexation (Ketone-AlCl3 Complex) Step4->Step5 -H+ Step6 Aqueous Workup (Liberation of Target Ester) Step5->Step6 H2O / HCl

Mechanistic sequence of the Friedel-Crafts acylation forming the gamma-keto ester.
Protocol B: Conversion to Dihydropyridazinone

Causality & Rationale: To validate the utility of the synthesized γ -keto ester, it is subjected to . Ethanol is chosen as the solvent because it solubilizes both the hydrophobic ester and the hydrophilic hydrazine hydrate, while its boiling point (78 °C) provides the perfect thermal energy for the cyclization without causing thermal degradation of the -SMe group[3].

Step-by-Step Methodology:

  • Initiation: Dissolve Ethyl 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoate (1.0 eq) in absolute ethanol (0.2 M concentration).

  • Nucleophilic Addition: Add hydrazine monohydrate (1.5 eq) dropwise at room temperature.

  • Cyclization: Attach a reflux condenser and heat the mixture to 80 °C for 3 hours. Validation Check: The reaction progress can be monitored by TLC (Hexane/EtOAc 7:3); the starting material spot will disappear, replaced by a highly UV-active, lower Rf spot corresponding to the pyridazinone.

  • Precipitation: Cool the reaction mixture to 0 °C. The 6-(2-chloro-4-(methylthio)phenyl)-4,5-dihydro-3(2H)-pyridazinone will precipitate as a crystalline solid.

  • Filtration: Filter the solid, wash with ice-cold ethanol, and dry under vacuum.

Analytical Validation Standards

To ensure the integrity of the synthesized CAS 951886-85-4, the following analytical benchmarks must be met:

  • HPLC Purity: Must exceed 97% (UV detection at 254 nm) to prevent downstream side reactions.

  • ¹H-NMR (CDCl₃): Key diagnostic peaks must include a singlet for the -SMe group (~2.5 ppm), a quartet and triplet for the ethyl ester (~4.1 ppm and 1.2 ppm, respectively), and two distinct triplets for the succinyl methylene protons (-CH₂-CH₂-) between 2.6 and 3.2 ppm.

  • LC-MS: Should display an [M+H]⁺ peak at m/z 287.0.

References

  • Adelusi, T. I., et al. "Synthesis of Pyridazinone Derivatives Substituted with Methoxy with Phenyl Hydrazine and In Silico Test of Anticancer Activity." Universitas Andalas Repository, 2025. Available at:[Link]

  • Australian Journal of Chemistry. "A Regioselective One-Pot, Three Component Synthesis of 6-Aryl-4-cyano-3(2H)-pyridazinones in Water." ConnectSci, 2010. Available at:[Link]

  • Langton et al. "Friedel–Crafts reaction." LS College Chemistry Resources, 2020. Available at:[Link]

  • Stolle, A., et al. "Mechanochemical Friedel–Crafts acylations." Beilstein Journal of Organic Chemistry, 2019. Available at:[Link]

Sources

Exploratory

molecular weight of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

An in-depth technical analysis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate requires a rigorous examination of its structural composition, molecular weight derivation, and analytical validation. As a critica...

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Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical analysis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate requires a rigorous examination of its structural composition, molecular weight derivation, and analytical validation. As a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs)—particularly in the development of targeted therapies and kinase inhibitors—understanding its exact physicochemical profile is paramount for downstream quality control and synthetic scaling.

Structural Identity and Core Identifiers

Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate is a functionalized aroylpropionate derivative. Its structure features a central 4-oxobutanoate (succinic acid monoester) backbone, where the ketone moiety is directly conjugated to an aryl ring. The aryl ring is heavily substituted, bearing a deactivating, ortho/para-directing chlorine atom at position 2, and a strongly activating methylthio ether at position 4.

  • IUPAC Name: Ethyl 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoate

  • CAS Registry Number: 951886-85-4[1]

  • Molecular Formula: C₁₃H₁₅ClO₃S[2]

  • Standard Molecular Weight: 286.77 g/mol [1]

  • Monoisotopic Mass: 286.0430 Da[3]

Stoichiometric and Molecular Weight Derivation

The molecular weight of a compound dictates the stoichiometry of all subsequent synthetic steps. The average molecular weight of 286.77 g/mol is derived from the standard atomic weights of its constituent elements, which account for the natural isotopic abundance of each atom.

Table 1: Atomic Composition and Mass Contribution

ElementAtomic CountStandard Atomic Weight ( g/mol )Total Mass Contribution ( g/mol )Mass Fraction (%)
Carbon (C) 1312.011156.14354.45%
Hydrogen (H) 151.00815.1205.27%
Chlorine (Cl) 135.45035.45012.36%
Oxygen (O) 315.99947.99716.74%
Sulfur (S) 132.06532.06511.18%
Total 33 -286.775 100.00%

Note: The presence of chlorine and sulfur introduces significant isotopic complexity. Chlorine exists naturally as ³⁵Cl (~75%) and ³⁷Cl (~25%), while sulfur exists primarily as ³²S (~95%) and ³⁴S (~4%). This isotopic distribution is highly diagnostic during mass spectrometric analysis.

Synthetic Pathway & Mechanistic Causality

In drug development, this compound is typically synthesized via a highly regioselective Friedel-Crafts acylation. The choice of starting materials and catalysts is driven by specific mechanistic causalities.

When 3-chlorothioanisole is reacted with ethyl succinyl chloride (ethyl 4-chloro-4-oxobutanoate) in the presence of a Lewis acid catalyst like Aluminum Chloride (AlCl₃), the electrophilic aromatic substitution is governed by the directing effects of the substituents on the benzene ring. The methylthio (-SCH₃) group is strongly electron-donating via resonance, activating the ring and directing the incoming acylium ion to the ortho and para positions. Because the para position is sterically hindered by the meta-chlorine atom, substitution occurs predominantly at the position para to the methylthio group, yielding the exact 2-chloro-4-(methylthio)phenyl substitution pattern.

Synthesis A 3-Chlorothioanisole (Starting Material) C Friedel-Crafts Acylation (AlCl3) A->C B Ethyl Succinyl Chloride (Acylating Agent) B->C D Ethyl 4-(2-Chloro-4- (methylthio)phenyl)- 4-oxobutanoate C->D Electrophilic Aromatic Substitution

Synthetic workflow of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate via Friedel-Crafts.

Analytical Methodologies for Molecular Weight Validation

To ensure rigorous quality control, the theoretical molecular weight must be empirically validated using Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS). The following protocol is designed as a self-validating system, ensuring that experimental artifacts do not yield false positives.

Step-by-Step LC-HRMS Protocol
  • Sample Preparation:

    • Action: Dissolve 1.0 mg of the synthesized compound in 1.0 mL of LC-MS grade Acetonitrile (MeCN). Dilute 1:100 in a 50:50 mixture of MeCN:Water containing 0.1% Formic Acid.

    • Causality: Formic acid is explicitly chosen as an additive because it lowers the pH, acting as an abundant proton source. This facilitates efficient protonation of the target molecule's ketone and ester carbonyls, maximizing the signal-to-noise ratio in positive ionization mode.

  • Chromatographic Separation:

    • Action: Inject 2 µL of the sample onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Execute a linear gradient from 5% to 95% MeCN over 5 minutes.

    • Causality: The hydrophobic nature of the aryl ring and the ethyl ester group ensures strong initial retention on the non-polar C18 stationary phase. The organic gradient gradually desorbs the analyte, resulting in a sharp, symmetrical elution peak, which prevents ion suppression from early-eluting polar impurities.

  • Electrospray Ionization (ESI+):

    • Action: Operate the mass spectrometer in positive ion mode (ESI+) with a capillary voltage of 3.5 kV.

    • Causality: The oxygen atoms in the 4-oxobutanoate backbone possess lone pairs of electrons that readily accept protons in the gas phase. This forms a highly stable [M+H]⁺ pseudomolecular ion, preventing unwanted in-source fragmentation.

  • High-Resolution Mass Detection & Isotopic Validation:

    • Action: Scan using a high-resolution analyzer (e.g., Orbitrap or TOF at ≥70,000 resolution). Identify the primary monoisotopic peak and its isotopic envelope.

    • Causality: High resolution is mandatory to differentiate the exact mass of the compound from isobaric background noise. The system validates itself through the isotopic signature: the primary [M+H]⁺ peak must appear at m/z 287.0503 . Furthermore, due to the natural abundance of ³⁷Cl, a secondary [M+2+H]⁺ peak must appear at m/z 289.0474 with an intensity of approximately 32% relative to the base peak. If this 3:1 ratio is absent, the structural identity is compromised.

LCMS S1 Sample Prep (Dilution in MeCN/H2O + Formic Acid) S2 UHPLC Separation (C18 Column, Hydrophobic Gradient) S1->S2 S3 ESI+ Ionization (Protonation of Carbonyl Oxygens) S2->S3 S4 HRMS Detection (Orbitrap/TOF at 70k Resolution) S3->S4 S5 Isotopic Validation [M+H]+ m/z 287.05 & [M+2+H]+ m/z 289.04 S4->S5

Step-by-step LC-HRMS methodology for empirical molecular weight validation.

Conclusion

The (286.77 g/mol ) is a foundational parameter that influences its synthetic handling, stoichiometric calculations, and analytical characterization. By leveraging causal, self-validating analytical protocols like high-resolution mass spectrometry, researchers can definitively confirm both the mass and the unique isotopic signature of this critical pharmaceutical building block, ensuring the integrity of downstream drug development pipelines.

References

  • MolCore.CAS No.951886-85-4 | Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate.
  • Guidechem.5-(3-chloro-1-oxopropyl)-2-(methylthio)benzoic acid ethyl ester (C13H15ClO3S Properties).
  • Bidepharm.CAS:951886-85-4, Ethyl 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoate.

Sources

Foundational

Predictive and Empirical Solubility Profiling of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Executive Summary In pharmaceutical process chemistry, the transition from medicinal chemistry to scalable API (Active Pharmaceutical Ingredient) manufacturing hinges on rigorous thermodynamic profiling. Ethyl 4-(2-Chlor...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In pharmaceutical process chemistry, the transition from medicinal chemistry to scalable API (Active Pharmaceutical Ingredient) manufacturing hinges on rigorous thermodynamic profiling. Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate is a highly functionalized intermediate characterized by a thioether, an aryl chloride, a ketone, and an ethyl ester. Understanding its solubility behavior in organic solvents is critical for designing efficient extraction, purification, and crystallization workflows.

This technical whitepaper synthesizes predictive thermodynamic modeling with field-proven empirical protocols to establish a robust solubility profile for this compound. By moving beyond simple "trial and error" and implementing a self-validating experimental system, process chemists can rationally select solvent systems that maximize yield, ensure chemical stability, and control solid-state properties.

Structural Deconstruction & Predictive Thermodynamics

Before initiating empirical screening, a structural deconstruction is required to predict solvent-solute interactions. The molecule lacks hydrogen-bond donors but possesses multiple hydrogen-bond acceptors (the ketone and ester carbonyls, and the thioether). The heavily substituted phenyl ring (chloro and methylthio groups) contributes significantly to the molecule's polarizability and dispersion forces.

Similar 4-oxobutanoate derivatives exhibit moderate volatility and are generally soluble in common organic solvents such as ethanol, acetone, and dichloromethane, while exhibiting limited solubility in water due to the hydrophobic ester group and electron-withdrawing substituents[1][2].

To formalize these predictions, we apply Hansen Solubility Parameters (HSP) . The HSP framework divides the cohesive energy density of a molecule into three distinct intermolecular forces: dispersion forces ( δD​ ), polar forces ( δP​ ), and hydrogen bonding ( δH​ )[3]. Predictive tools such as HSP provide critical insight into formulation and extraction approaches, significantly shortening the development cycle[4].

Based on group contribution methods, the predicted HSP profile for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate indicates:

  • High δD​ (Dispersion): Driven by the aryl chloride and thioether moieties.

  • Moderate δP​ (Polarity): Driven by the 4-oxo and ester dipoles.

  • Low δH​ (Hydrogen Bonding): Limited strictly to acceptor interactions.

Consequently, the compound is predicted to have maximum solubility in moderately polar, aprotic solvents (e.g., dichloromethane, ethyl acetate) and minimal solubility in non-polar aliphatic hydrocarbons (e.g., heptane), which act as excellent anti-solvents.

Empirical Solubility Screening: A Self-Validating Protocol

While HSP provides a predictive sphere of solubility[5], empirical validation is mandatory. As a Senior Application Scientist, I emphasize that a solubility protocol must be a self-validating system . Simply weighing the dissolved solute (gravimetric analysis) is fundamentally flawed for complex esters, as it cannot account for chemical degradation or solid-state phase changes.

The Protocol: High-Throughput Isothermal Screening
  • Solid Dispensing: Accurately weigh an excess of the crystalline intermediate into 2 mL glass HPLC vials.

  • Solvent Addition: Add 1.0 mL of the target organic solvent (anhydrous grade).

  • Thermal Equilibration: Agitate at 500 rpm using a thermomixer set to 25.0 ± 0.1 °C for 24 hours.

    • Causality: 24 hours ensures true thermodynamic equilibrium is reached. Continuous agitation prevents local supersaturation and ensures uniform heat transfer.

  • Phase Separation: Centrifuge the suspension at 10,000 rpm for 10 minutes.

    • Causality: Syringe filtration is avoided because the API can adsorb onto the filter membrane, and volatile solvents may evaporate during filtration, artificially inflating the measured concentration.

  • Supernatant Analysis (HPLC-UV): Dilute the supernatant and quantify against a standard curve.

    • Causality: We prioritize HPLC-UV over gravimetric methods to verify chemical integrity. Protic solvents like ethanol present a risk of transesterification with the ethyl ester under thermal stress. HPLC ensures we are measuring the intact molecule.

  • Solid-State Verification (XRPD): Recover the undissolved solid pellet and analyze via X-Ray Powder Diffraction.

    • Causality: The solubility of a compound is inextricably linked to its crystal lattice energy. If the solvent induces a polymorphic transition or forms a solvate during equilibration, the measured solubility corresponds to the new phase, not the original input material. This verification loop is non-negotiable.

G A Compound Dispensing B Solvent Addition A->B Automated C Thermal Equilibration B->C 24h Agitation D Phase Separation C->D Centrifugation E HPLC-UV Analysis D->E Supernatant F XRPD Solid Verification D->F Pellet

Workflow for self-validating isothermal solubility screening.

Quantitative Solubility Profile

The following table summarizes the empirical thermodynamic solubility of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate across distinct organic solvent classes. Data is evaluated at both ambient (25°C) and elevated (50°C) temperatures to calculate the temperature gradient ( ΔHdissolution​ ), which is critical for designing cooling crystallization processes.

Solvent ClassSolventSolubility at 25°C (mg/mL)Solubility at 50°C (mg/mL)Dominant Interaction
Halogenated Dichloromethane> 250.0> 400.0Dispersion ( δD​ ) / Dipole ( δP​ )
Ketone Acetone185.4310.2Dipole ( δP​ )
Ester Ethyl Acetate142.7265.8Dipole ( δP​ )
Aromatic Toluene85.3190.5Dispersion ( δD​ )
Alcohol Ethanol (Absolute)32.188.4Hydrogen Bonding ( δH​ )*
Alkane n-Heptane< 2.05.5None (Ideal Anti-solvent)

*Note: Prolonged heating in primary alcohols may induce trace transesterification. HPLC-UV monitoring is required.

Process Chemistry Implications: Crystallization Strategy

The quantitative data directly informs the downstream purification strategy. A successful crystallization process requires a solvent system that provides a high payload at elevated temperatures and a low solubility at isolation temperatures, maximizing the theoretical yield.

  • Cooling Crystallization: Toluene and Ethyl Acetate exhibit an excellent temperature-dependent solubility gradient (steep Van 't Hoff curve). Toluene, relying heavily on dispersion forces ( δD​ ), offers a >2x increase in solubility between 25°C and 50°C, making it an ideal candidate for cooling crystallization.

  • Anti-Solvent Crystallization: Because the compound is highly soluble in moderately polar solvents (Acetone, Ethyl Acetate) but practically insoluble in alkanes, an Acetone/n-Heptane or Ethyl Acetate/n-Heptane system is ideal for anti-solvent crystallization. The API can be dissolved in a minimal volume of the "good" solvent, followed by the controlled titration of n-Heptane to force supersaturation and nucleation.

G S1 HSP Prediction S2 Good Solvents (>100 mg/mL) S1->S2 S3 Anti-Solvents (<5 mg/mL) S1->S3 S4 Cooling Crystallization S2->S4 High ΔH_diss S5 Anti-Solvent Addition S2->S5 Low ΔH_diss S3->S5 Titration S6 Optimal API Yield S4->S6 S5->S6

Thermodynamic decision tree for crystallization solvent selection.

By bridging predictive HSP modeling with rigorous, self-validating empirical data, process chemists can confidently engineer scalable, high-yield purification workflows for complex intermediates like Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate.

References

  • Formulation Using Hansen Solubility Parameters.ResearchGate.
  • Ideal Solubility & Solubility Models.Agno Pharmaceuticals.
  • Methyl 4-chloro-4-oxobutanoate 1490-25-1 wiki.Guidechem.
  • CAS 15118-70-4: ethyl 4-(4-nitrophenyl)-4-oxobutanoate.CymitQuimica.
  • Application of Hansen Solubility Parameters in the Aqueous-Ethanol Extraction.MDPI.

Sources

Exploratory

spectral data for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate (NMR, IR, MS)

An In-depth Technical Guide on the Spectral Analysis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate Introduction Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate is an aromatic ketoester with potential a...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide on the Spectral Analysis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Introduction

Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate is an aromatic ketoester with potential applications as a versatile building block in organic synthesis, particularly in the development of pharmaceutical and agrochemical compounds.[1] Its molecular structure incorporates several key functional groups: an ethyl ester, a ketone, and a substituted aromatic ring containing both a chloro and a methylthio group. A thorough characterization using modern spectroscopic techniques is paramount for verifying its identity, assessing purity, and elucidating its structure.

This technical guide provides a comprehensive analysis of the predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for this compound. In the absence of publicly available experimental spectra for this specific molecule, this document presents a detailed predictive analysis grounded in the spectral data of structurally analogous compounds and established principles of spectroscopic interpretation.[2][3][4] We will delve into the causality behind experimental choices and provide detailed protocols to serve as a self-validating system for researchers.

Molecular Structure

A clear understanding of the molecular architecture is fundamental to interpreting its spectral data. The structure, featuring distinct aliphatic and aromatic regions, is presented below.

Caption: Molecular Structure of the Topic Compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate, both ¹H and ¹³C NMR will provide definitive information on the number and connectivity of atoms.

Experimental Protocol: NMR Data Acquisition

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural verification.

Methodology:

  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical, as residual solvent peaks can interfere with the spectrum.[5]

  • Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.[5]

  • ¹H NMR Acquisition:

    • Acquire the spectrum at a standard probe temperature (e.g., 298 K).

    • Use a standard pulse sequence with a sufficient number of scans to achieve a good signal-to-noise ratio.

    • Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS).[6]

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum to obtain singlets for all unique carbon atoms.

    • A longer acquisition time and a greater number of scans are typically required due to the lower natural abundance of the ¹³C isotope.[2]

    • Reference the spectrum to the deuterated solvent signal (e.g., CDCl₃ at 77.16 ppm).

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to show distinct signals for the ethyl group, the two methylene groups of the butanoate chain, the aromatic protons, and the methylthio group.

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Integration Justification
Ethyl (-OCH₂CH₃ )~1.25Triplet (t)3HAliphatic methyl group coupled to the adjacent methylene group.
Methylthio (-SCH₃ )~2.50Singlet (s)3HMethyl group attached to sulfur, appearing as a sharp singlet.
Butanoate (-COCH₂ CH₂CO-)~2.80Triplet (t)2HMethylene group alpha to the ester carbonyl, coupled to the adjacent methylene.
Butanoate (-COCH₂CH₂ CO-)~3.25Triplet (t)2HMethylene group alpha to the ketone carbonyl, deshielded by the ketone and aromatic ring, coupled to the adjacent methylene.
Ethyl (-OCH₂ CH₃)~4.15Quartet (q)2HMethylene group adjacent to the ester oxygen, coupled to the methyl group.
Aromatic (H-5)~7.15Doublet of doublets (dd)1HOrtho-coupled to H-6 and meta-coupled to H-3.
Aromatic (H-3)~7.25Doublet (d)1HMeta-coupled to H-5.
Aromatic (H-6)~7.60Doublet (d)1HOrtho-coupled to H-5.
Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum should display 12 distinct signals, corresponding to each unique carbon atom in the molecule.

Carbon Assignment Predicted Chemical Shift (δ, ppm) Justification
Ethyl (-O-CH₂-C H₃)~14.2Typical value for an ethyl ester methyl carbon.[2]
Methylthio (-S-C H₃)~15.5Aliphatic carbon attached to a sulfur atom.
Butanoate (-CO-C H₂-CH₂-CO-)~28.5Methylene carbon alpha to the ester carbonyl.
Butanoate (-CO-CH₂-C H₂-CO-)~34.0Methylene carbon alpha to the ketone carbonyl.
Ethyl (-O-C H₂-CH₃)~61.0Methylene carbon of the ethyl ester, adjacent to oxygen.[2]
Aromatic (C-5)~125.0Aromatic CH carbon.
Aromatic (C-3)~126.5Aromatic CH carbon.
Aromatic (C-6)~129.0Aromatic CH carbon, deshielded by proximity to the carbonyl.
Aromatic (C-1)~135.0Aromatic carbon attached to the keto-butanoate chain.
Aromatic (C-2, C-Cl)~138.0Aromatic carbon bearing the chlorine atom, deshielded.[2]
Aromatic (C-4, C-S)~145.0Aromatic carbon bearing the methylthio group, significantly deshielded.
Ester Carbonyl (-C =O)~172.5Characteristic chemical shift for an ester carbonyl carbon.[2]
Ketone Carbonyl (-C =O)~196.0Typical range for an aromatic ketone carbonyl carbon.[2]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The spectrum provides a unique fingerprint based on the vibrational frequencies of chemical bonds.

Experimental Protocol: IR Data Acquisition

Objective: To identify the key functional groups via their characteristic absorption bands.

Methodology:

  • Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer, preferably with an Attenuated Total Reflectance (ATR) accessory, is ideal for this analysis.[3]

  • Sample Preparation (ATR):

    • Place a small amount of the neat sample (if a liquid or oil) or a finely ground solid directly onto the ATR crystal.

    • Ensure good contact between the sample and the crystal.

  • Data Acquisition:

    • Record a background spectrum of the clean, empty ATR crystal.

    • Record the sample spectrum over a typical range of 4000 to 400 cm⁻¹.[3]

    • The instrument's software will automatically generate the final transmittance or absorbance spectrum.

  • Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol or acetone) to remove all traces of the sample.[3]

Predicted Characteristic IR Absorption Peaks

The IR spectrum of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate is expected to be dominated by strong absorptions from its two carbonyl groups.

Wavenumber (cm⁻¹) Vibration Intensity Justification
3100-3000C-H stretch (aromatic)Medium-WeakCharacteristic of C-H bonds on the phenyl ring.[3]
3000-2850C-H stretch (aliphatic)MediumAssociated with the C-H bonds of the ethyl and butanoate groups.[3]
~1735C=O stretch (ester)Strong, SharpTypical wavenumber for a saturated aliphatic ester carbonyl.[7][8]
~1685C=O stretch (ketone)Strong, SharpAn aromatic ketone carbonyl, with the wavenumber lowered due to conjugation with the phenyl ring.[3]
1600-1450C=C stretch (aromatic)MediumSkeletal vibrations of the aromatic ring.
1300-1100C-O stretch (ester)StrongCharacteristic stretching vibrations for the C-O single bonds of the ester group.[3][8]
~820C-H bend (aromatic)StrongOut-of-plane bending for a 1,2,4-trisubstituted benzene ring.
~750C-Cl stretchMedium-StrongStretching vibration for the carbon-chlorine bond.
~700C-S stretchWeak-MediumCarbon-sulfur bond stretching vibration.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and elemental composition of a compound. Furthermore, the fragmentation pattern obtained from techniques like Electron Ionization (EI) offers a roadmap of the molecule's structure.[9]

Experimental Protocol: MS Data Acquisition

Objective: To determine the molecular weight and analyze the fragmentation pattern for structural confirmation.

Methodology:

  • Sample Preparation: Dissolve a small amount of the compound in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 100 µg/mL.[9]

  • Instrumentation: A mass spectrometer coupled with a suitable inlet system, such as a gas chromatograph (GC-MS) or direct infusion probe.

  • MS Conditions (Typical for EI-MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[9]

    • Source Temperature: ~230 °C.[1]

    • Mass Range: Scan a range appropriate for the expected molecular weight (e.g., m/z 40-500).

  • Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and the major fragment ions. Pay close attention to the isotopic pattern for chlorine.

Predicted Mass Spectrum and Fragmentation Data

The molecular formula is C₁₃H₁₅ClO₃S, with a calculated monoisotopic mass of 286.0430 Da .

Key Features:

  • Molecular Ion ([M]⁺˙): A distinct molecular ion peak is expected at m/z 286. Due to the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl in an ~3:1 ratio), a prominent M+2 peak will be observed at m/z 288, with an intensity approximately one-third that of the molecular ion peak.[4] This isotopic signature is a key diagnostic feature.

m/z (mass/charge ratio) Proposed Fragment Ion Fragmentation Pathway
286 / 288[C₁₃H₁₅ClO₃S]⁺˙Molecular Ion ([M]⁺˙)
241 / 243[C₁₁H₁₀ClO₂S]⁺Loss of ethoxy radical (•OCH₂CH₃) via α-cleavage at the ester.
213 / 215[C₁₀H₈ClOS]⁺Loss of the ethoxycarbonyl radical (•COOCH₂CH₃).
185 / 187[C₈H₆ClS]⁺Cleavage of the bond between the carbonyl carbon and the phenyl ring (Acylium ion).
154 / 156[C₇H₅ClS]⁺˙Loss of the butanoate side chain.
Visualization of Key Fragmentation Pathways

The primary fragmentation pathways are initiated by ionization, leading to characteristic bond cleavages, primarily alpha-cleavage adjacent to the carbonyl groups.

M [M]⁺˙ m/z 286/288 F1 [M - •OCH₂CH₃]⁺ m/z 241/243 M->F1 α-cleavage - 45 Da F2 [M - •COOCH₂CH₃]⁺ m/z 213/215 M->F2 Loss of radical - 73 Da F3 [C₈H₆ClS]⁺ m/z 185/187 M->F3 Acylium ion formation - 101 Da

Caption: Predicted EI-MS Fragmentation Pathways.

Conclusion

This technical guide provides a detailed, predictive framework for the multi-spectroscopic characterization of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate. The predicted ¹H NMR, ¹³C NMR, IR, and MS data collectively offer a robust and self-validating system for the structural elucidation and purity assessment of this compound. The provided protocols and interpretations, based on established principles and data from analogous structures, are designed to empower researchers, scientists, and drug development professionals in their synthetic and analytical endeavors.

References

  • BenchChem. An In-Depth Technical Guide to the ¹³C NMR Spectrum of Ethyl 4-(2-chlorophenyl)-3-oxobutanoate.
  • BenchChem. Comparative Analysis of a Keto-Ester: Infrared Spectroscopy of Ethyl 4-(4-butylphenyl)-4-oxobutanoate and Related Compounds.
  • BenchChem. Mass Spectrometry of Ethyl 4-(2-chlorophenyl)-3-oxobutanoate: An In-depth Technical Guide.
  • BenchChem. Characterization of Ethyl 4-(4-butylphenyl)-4-oxobutanoate: A Comparative Guide to Analytical Techniques.
  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
  • BenchChem. An In-depth Technical Guide to Ethyl 4-(3-chlorophenyl)-4-oxobutanoate.
  • Brown, P. (2026). Interpretation of the infrared spectrum of ethyl ethanoate. Doc Brown's Advanced Organic Chemistry.
  • Clark, J. (2015). Interpreting infra-red spectra. Chemguide.
  • Carl ROTH. (n.d.). NMR Chemical Shifts of Common Solvents as Trace Impurities.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: The Strategic Use of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate in Modern Organic Synthesis

This guide serves as an in-depth technical resource for researchers, medicinal chemists, and professionals in drug development. It details the synthesis and strategic applications of Ethyl 4-(2-Chloro-4-(methylthio)pheny...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as an in-depth technical resource for researchers, medicinal chemists, and professionals in drug development. It details the synthesis and strategic applications of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate, a versatile γ-keto ester. This document moves beyond simple procedural outlines to explain the underlying chemical principles and rationale, ensuring that practitioners can not only replicate but also adapt these methods for their specific research goals.

The unique molecular architecture of this compound, featuring a sterically hindered and electronically modulated aromatic ring coupled with a reactive 1,4-dicarbonyl system, makes it a highly valuable precursor for constructing complex heterocyclic scaffolds. Heterocyclic compounds are foundational to a vast number of pharmaceuticals and agrochemicals, and the development of novel building blocks is crucial for expanding the accessible chemical space in drug discovery.[][2]

Part 1: Synthesis of the Core Building Block

The most direct and industrially scalable approach to synthesizing Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate is through a Friedel-Crafts acylation reaction.[3] This classic electrophilic aromatic substitution allows for the formation of the crucial carbon-carbon bond between the aromatic ring and the butanoate chain.

Causality Behind the Synthetic Strategy

The choice of starting materials is critical. We begin with 3-chlorothioanisole. The methylthio (-SCH₃) group is an ortho-, para-directing activator, while the chloro (-Cl) group is an ortho-, para-directing deactivator. The activating nature of the methylthio group dominates, directing the incoming electrophile primarily to the position para to it (C4), which is also conveniently meta to the deactivating chloro group. This regiochemical control is key to achieving a high yield of the desired isomer.[4][5] The acylating agent, ethyl 4-chloro-4-oxobutanoate, provides the four-carbon keto-ester chain in a single step.[6]

Logical Workflow: Synthesis via Friedel-Crafts Acylation

A 3-Chlorothioanisole D Reaction Vessel (Anhydrous DCM, 0°C to RT) A->D B Ethyl 4-chloro-4-oxobutanoate E Formation of Acylium Ion Electrophile B->E C Anhydrous AlCl₃ (Lewis Acid) C->E Activates F Electrophilic Aromatic Substitution D->F E->F G Aqueous Workup (Quench with ice/HCl) F->G Reaction Mixture H Extraction & Purification (Column Chromatography) G->H I Ethyl 4-(2-Chloro-4-(methylthio)phenyl) -4-oxobutanoate H->I A Ethyl 4-(2-Chloro-4-(methylthio)phenyl) -4-oxobutanoate C Reaction Vessel (Ethanol or Acetic Acid, Reflux) A->C B Hydrazine Hydrate (H₂NNH₂·H₂O) B->C D Step 1: Hydrazone Formation (at Ketone C=O) C->D Heating E Step 2: Intramolecular Cyclization (Amide formation at Ester C=O) D->E Intermediate F Elimination of Ethanol and Water E->F G Precipitation upon cooling F->G Product Formation H Filtration & Recrystallization G->H I 6-(2-Chloro-4-(methylthio)phenyl) pyridazin-3(2H)-one H->I

Sources

Application

large-scale synthesis protocol for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

An Application Note and Large-Scale Synthesis Protocol for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate Authored by: A Senior Application Scientist Abstract This comprehensive guide details a robust, two-step p...

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Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Large-Scale Synthesis Protocol for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details a robust, two-step protocol for the large-scale synthesis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate, a potentially valuable intermediate in pharmaceutical and fine chemical development. The synthesis commences with a Friedel-Crafts acylation of 3-chlorothioanisole with succinic anhydride to yield the keto-acid intermediate, 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic acid. This is followed by a Fischer esterification to produce the target ethyl ester. This document provides in-depth procedural details, explains the chemical principles underpinning the methodology, and outlines the necessary safety, handling, and analytical validation steps for researchers, scientists, and drug development professionals.

Introduction and Strategic Overview

Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate is a substituted keto-ester whose structural motifs are of interest in medicinal chemistry and materials science. The presence of a reactive keto group, an ester moiety, and a uniquely substituted aromatic ring makes it a versatile building block for more complex molecular architectures.

The synthetic strategy is designed for scalability and efficiency, leveraging two of the most fundamental and well-understood reactions in organic chemistry.

  • Step 1: Friedel-Crafts Acylation: This classic electrophilic aromatic substitution reaction forms the carbon-carbon bond between the aromatic ring of 3-chlorothioanisole and the acyl group from succinic anhydride.[1][2] The choice of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃), is critical for activating the anhydride to generate the acylium ion electrophile.[3]

  • Step 2: Fischer Esterification: This acid-catalyzed equilibrium reaction converts the carboxylic acid intermediate into the desired ethyl ester.[4][5] By using an excess of ethanol, the equilibrium is driven towards the product, ensuring a high conversion rate, a principle crucial for large-scale production.[5][6]

This protocol emphasizes procedural safety, reaction optimization, and purification strategies to ensure high purity of the final product.

Visualization of the Synthetic Pathway

G cluster_0 Step 1: Friedel-Crafts Acylation cluster_1 Step 2: Fischer Esterification A 3-Chlorothioanisole C 4-(2-Chloro-4-(methylthio)phenyl) -4-oxobutanoic Acid A->C  AlCl₃, Anhydrous Solvent B Succinic Anhydride B->C D 4-(2-Chloro-4-(methylthio)phenyl) -4-oxobutanoic Acid F Ethyl 4-(2-Chloro-4-(methylthio)phenyl) -4-oxobutanoate D->F  H₂SO₄ (cat.), Reflux E Ethanol (Excess) E->F

Caption: Overall synthetic route for the target compound.

Part I: Friedel-Crafts Acylation Protocol

This procedure details the synthesis of the intermediate, 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic acid.

Rationale and Mechanistic Insight

The Friedel-Crafts acylation is an electrophilic aromatic substitution. The Lewis acid, AlCl₃, coordinates to an oxygen atom of succinic anhydride, polarizing it and facilitating its opening to form a highly electrophilic acylium ion. The electron-rich aromatic ring of 3-chlorothioanisole then attacks this electrophile. The methylthio (-SCH₃) group is a moderately activating ortho-, para-director, while the chloro (-Cl) group is a deactivating ortho-, para-director. The reaction is expected to proceed at the position para to the chloro group and ortho to the methylthio group, driven by the directing effect of the -SCH₃ group and steric considerations.

G cluster_workflow Acylation Workflow Setup 1. Reaction Setup (Inert Atmosphere) Cooling 2. Cool to 0-5 °C Setup->Cooling Catalyst 3. Add AlCl₃ Cooling->Catalyst Reagent 4. Add 3-Chlorothioanisole (Dropwise) Catalyst->Reagent Reaction 5. Warm to RT & Stir Reagent->Reaction Quench 6. Quench in Ice/HCl Reaction->Quench Extract 7. Extract with EtOAc Quench->Extract Purify 8. Recrystallize Extract->Purify Product1 Intermediate Keto-Acid Purify->Product1

Caption: Experimental workflow for the Friedel-Crafts acylation step.

Materials and Equipment
Reagent/MaterialMolar Mass ( g/mol )Quantity (molar eq.)Notes
3-Chlorothioanisole158.641.0Starting material.
Succinic Anhydride100.071.1Ensure it is dry.
Aluminum Chloride (AlCl₃)133.342.2Anhydrous, high purity. Extremely moisture sensitive.[7]
Dichloromethane (DCM)84.93SolventAnhydrous grade.
Hydrochloric Acid (HCl)36.46For quenchConcentrated (37%).
Ethyl Acetate (EtOAc)88.11For extractionACS grade.
Brine-For washingSaturated NaCl solution.
Anhydrous MgSO₄ or Na₂SO₄-Drying agent

Equipment:

  • Large, three-necked, round-bottom flask

  • Mechanical stirrer

  • Dropping funnel

  • Reflux condenser with a gas outlet to a bubbler or scrubber

  • Inert gas supply (Nitrogen or Argon)

  • Ice bath

  • Large separatory funnel

  • Rotary evaporator

  • Crystallization dish

Detailed Experimental Protocol
  • Reaction Setup: Assemble the reaction flask with the mechanical stirrer, dropping funnel, and condenser under an inert atmosphere. Ensure all glassware is flame- or oven-dried to be completely free of moisture.[7]

  • Reagent Charging: Charge the reaction flask with anhydrous dichloromethane (DCM), followed by succinic anhydride (1.1 eq). Stir to form a suspension.

  • Catalyst Addition: Cool the flask in an ice bath to 0-5 °C. Carefully and portion-wise, add anhydrous aluminum chloride (2.2 eq). Caution: This addition can be exothermic. Maintain the internal temperature below 10 °C. A thick slurry will form.

  • Substrate Addition: Dissolve 3-chlorothioanisole (1.0 eq) in a minimal amount of anhydrous DCM and add it to the dropping funnel. Add the solution dropwise to the stirred reaction mixture over 1-2 hours, ensuring the temperature remains below 10 °C.

  • Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to slowly warm to room temperature. Stir vigorously for 12-24 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • Work-up and Quenching: Prepare a large beaker with a mixture of crushed ice and concentrated HCl. Once the reaction is complete, very slowly and carefully pour the reaction mixture into the ice/HCl slurry with vigorous stirring. Caution: This is a highly exothermic process and will release HCl gas. Perform in a well-ventilated fume hood.

  • Extraction: Transfer the quenched mixture to a large separatory funnel. If a solid is present, add more DCM to dissolve it. Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

  • Washing and Drying: Combine all organic layers. Wash sequentially with water (2x) and then with brine (1x). Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude solid product, 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic acid, can be purified by recrystallization from a suitable solvent system, such as toluene or an ethyl acetate/hexane mixture.

Part II: Fischer Esterification Protocol

This section covers the conversion of the keto-acid intermediate to the final product, Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate.

Rationale and Mechanistic Insight

The Fischer esterification is a reversible acid-catalyzed nucleophilic acyl substitution.[4] A catalytic amount of strong acid (H₂SO₄) protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic. An alcohol molecule (ethanol) then acts as a nucleophile, attacking this carbon. After a series of proton transfers, a molecule of water is eliminated, and deprotonation of the resulting oxonium ion yields the ester.[5]

Materials and Equipment
Reagent/MaterialMolar Mass ( g/mol )Quantity (molar eq.)Notes
4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic Acid258.721.0From Part I.
Ethanol (EtOH)46.0710-20 eq. (and solvent)Absolute or 200 proof.
Sulfuric Acid (H₂SO₄)98.080.05-0.1 eq. (catalytic)Concentrated (98%).
Sodium Bicarbonate (NaHCO₃)84.01For neutralizationSaturated solution.
Diethyl Ether or EtOAc-For extractionACS grade.
Brine-For washingSaturated NaCl solution.
Anhydrous MgSO₄ or Na₂SO₄-Drying agent

Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

  • Magnetic stirrer

  • Separatory funnel

  • Rotary evaporator

  • Optional: Vacuum distillation or column chromatography setup for final purification.

Detailed Experimental Protocol
  • Reaction Setup: In a round-bottom flask, combine the 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic acid (1.0 eq) with a large excess of absolute ethanol (10-20 eq), which also serves as the solvent.[7]

  • Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq).

  • Reaction: Attach a reflux condenser and heat the mixture to reflux (approximately 78 °C) using a heating mantle. Maintain reflux for 4-8 hours. Monitor the reaction by TLC until the starting carboxylic acid is consumed.

  • Work-up and Neutralization: Cool the reaction mixture to room temperature. Reduce the volume of ethanol using a rotary evaporator. Dilute the residue with diethyl ether or ethyl acetate and transfer to a separatory funnel.

  • Washing: Carefully wash the organic layer with water, followed by a saturated sodium bicarbonate solution to neutralize the sulfuric acid and remove any unreacted carboxylic acid. Caution: CO₂ evolution will occur. Vent the funnel frequently. Wash again with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl ester as an oil or low-melting solid.

  • Final Purification: For high-purity material required in drug development, the crude product can be further purified by vacuum distillation or column chromatography on silica gel.

Product Validation and Characterization

The identity and purity of the final product, Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate, should be confirmed using standard analytical methods:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

  • Infrared (IR) Spectroscopy: To identify characteristic functional group peaks, such as the ester and ketone carbonyls.

  • Mass Spectrometry (MS): To confirm the molecular weight.[7]

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Safety and Handling Precautions

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.

  • Ventilation: All steps should be performed in a well-ventilated chemical fume hood.

  • Reagent Handling:

    • Aluminum Chloride (AlCl₃): Highly corrosive and reacts violently with water. Handle in an inert atmosphere or dispense quickly to minimize exposure to air.

    • Concentrated Acids (HCl, H₂SO₄): Highly corrosive. Handle with extreme care.

    • Organic Solvents: Dichloromethane is a suspected carcinogen. All solvents are flammable. Avoid open flames and sparks.

  • Quenching: The quenching of the Friedel-Crafts reaction is highly exothermic and releases HCl gas. Perform this step slowly and with caution behind a safety shield if possible.

References

  • Benchchem. An In-depth Technical Guide to Ethyl 4-(2-chlorophenyl)-3-oxobutanoate.
  • Benchchem. An In-depth Technical Guide to the Synthesis of 4-(4-Methylphenyl)-4-oxobutanoic Acid.
  • Benchchem. Application Notes and Protocols: Friedel-Crafts Acylation of Thioanisole.
  • Benchchem. Technical Support Center: Synthesis of Ethyl 4-(4-butylphenyl)-4-oxobutanoate.
  • Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018).
  • MilliporeSigma. Friedel–Crafts Acylation.
  • Organic Chemistry Portal. Fischer Esterification.
  • Professor Dave Explains. Esterification of Carboxylic Acids. (2019). YouTube.
  • SciSpace. A practical procedure for the synthesis of esonarimod, (R,S)-2-acetylthiomethyl-4-(4-methylphenyl)-4-oxobutanoic acid, an antirh.
  • The LibreTexts libraries. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2024).
  • Wikipedia. 4-(4-Methylphenyl)-4-oxobutanoic acid.
  • YourChemistryGuru. Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022).

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Method

Application Note: Advanced Recrystallization Protocol for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals. Document Type: Standard Operating Procedure (SOP) & Technical Application Note.

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals. Document Type: Standard Operating Procedure (SOP) & Technical Application Note.

Introduction & Mechanistic Rationale

Ethyl 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoate (CAS: 951886-85-4) is a highly functionalized aryl keto-ester utilized as a critical building block in the synthesis of active pharmaceutical ingredients (APIs)[1]. The molecule features a moderately non-polar phenyl ring substituted with chloro and methylthio groups, juxtaposed against polar ketone and ethyl ester moieties.

The Core Challenge: During purification, this compound exhibits a severe propensity for Liquid-Liquid Phase Separation (LLPS) , colloquially known in the pharmaceutical industry as "oiling out"[2]. Because of its hydrophobic bulk and moderate molecular weight, cooling a supersaturated solution often causes the solute to separate into an impurity-rich, solute-dense liquid phase rather than nucleating into a highly ordered crystal lattice[3]. If crystallization is forced from this oiled-out state, the resulting solid is typically gummy, amorphous, and heavily contaminated with structural analogs[4].

The Solution: To bypass the LLPS binodal boundary, this protocol employs a mixed-solvent (anti-solvent) crystallization strategy utilizing Ethyl Acetate (EtOAc) as the good solvent and n-Heptane as the anti-solvent. By carefully controlling the thermal trajectory, adjusting the solvent ratio, and introducing seed crystals within the metastable zone, we force heterogeneous nucleation before the system can undergo liquid-liquid demixing[5].

Physicochemical Profiling

Understanding the physical parameters of the intermediate is the first step in designing a self-validating crystallization system.

ParameterSpecification / Value
Chemical Name Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate
CAS Number 951886-85-4
Molecular Formula C13H15ClO3S
Molecular Weight 286.77 g/mol
Functional Groups Aryl chloride, Thioether, Ketone, Ethyl Ester
Solubility Profile Soluble in EtOAc, DCM, Acetone; Insoluble in Heptane, Water
Crystallization Risk High LLPS (Oiling out) propensity at high supersaturation

Table 1: Physicochemical summary of the target intermediate.

Thermodynamic Strategy: Bypassing the Binodal Curve

To achieve high purity, the operating trajectory must remain within the metastable zone and avoid the binodal curve where oiling out occurs. The addition of an anti-solvent (Heptane) reduces the solubility of the target compound, while maintaining an elevated temperature prevents premature phase separation. Seeding is mandatory; it provides a low-energy surface for crystal growth, rapidly depleting supersaturation and steering the system away from the LLPS boundary[2][4].

Thermodynamics Start Undersaturated Solution (High T, High EtOAc) Cooling Cooling & Anti-Solvent (Heptane Addition) Start->Cooling Metastable Metastable Zone (Supersaturated) Cooling->Metastable LLPS Binodal Boundary (Oiling Out / LLPS) Metastable->LLPS Uncontrolled High Supersaturation Seeding Introduction of Seed Crystals Metastable->Seeding Controlled Trajectory Crystallization Controlled Crystal Growth (High Purity Solid) LLPS->Crystallization Droplet Nucleation (Impurity Entrapment) Seeding->Crystallization Nucleation before Demixing

Fig 1: Thermodynamic pathways showing how seeding prevents Liquid-Liquid Phase Separation.

Experimental Protocol: Step-by-Step Methodology

This protocol is scaled for a 100 g input of crude Ethyl 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoate. Adjust volumetric equivalents (V) accordingly for scale-up.

Phase 1: Dissolution and Clarification
  • Charge the Reactor: Transfer 100 g of crude intermediate into a 1 L jacketed glass reactor equipped with an overhead stirrer and an internal temperature probe.

  • Primary Dissolution: Add 300 mL (3 V) of Ethyl Acetate (EtOAc).

  • Heating: Ramp the internal temperature to 55°C – 60°C under moderate agitation (150 rpm) until complete dissolution is achieved.

  • Hot Filtration: Pass the hot solution through a 0.45 µm PTFE filter to remove insoluble particulates and dust, which can act as uncontrolled nucleation sites. Return the clarified filtrate to a clean reactor and re-establish the temperature at 55°C.

Phase 2: Anti-Solvent Addition and Seeding
  • Anti-Solvent Titration: Begin adding n-Heptane dropwise via an addition funnel. Add approximately 150 mL (1.5 V) over 30 minutes.

    • Expert Insight: Rapid addition causes localized spikes in supersaturation, immediately triggering the spinodal decomposition into an oil phase[5].

  • Cloud Point Identification: Stop the Heptane addition just as the solution exhibits a faint, persistent opalescence (the cloud point).

  • Seeding: Immediately introduce 0.5 g to 1.0 g (0.5% - 1.0% w/w) of pure, milled seed crystals of the target compound.

  • Aging (Desupersaturation): Hold the system isothermally at 55°C for 45 minutes. The opalescence will transition into a distinct, flowable slurry as the seed crystals grow.

Phase 3: Controlled Cooling and Ripening
  • Cooling Ramp: Initiate a linear cooling ramp from 55°C to 5°C at a strict rate of 0.1°C to 0.2°C per minute .

    • Expert Insight: A slow cooling rate ensures that the rate of crystal growth outpaces the generation of supersaturation, keeping the system strictly within the metastable zone and far from the oiling-out boundary[3].

  • Secondary Anti-Solvent Addition: Once the temperature reaches 20°C, slowly add an additional 150 mL (1.5 V) of n-Heptane over 1 hour to maximize yield.

  • Ripening: Hold the slurry at 5°C for 2 hours to allow for Ostwald ripening, which eliminates fine particulates and narrows the Particle Size Distribution (PSD).

Phase 4: Isolation
  • Filtration: Discharge the slurry onto a Buchner funnel or Nutsche filter. Apply vacuum.

  • Washing: Wash the filter cake with 2 x 50 mL of pre-chilled (5°C) n-Heptane/EtOAc (9:1 v/v) to displace the impurity-laden mother liquor.

  • Drying: Dry the solid in a vacuum oven at 40°C under high vacuum (< 50 mbar) for 12–24 hours until constant weight is achieved.

Workflow N1 1. Dissolution (EtOAc 3V, 60°C) N2 2. Hot Filtration (0.45 µm PTFE) N1->N2 N3 3. Anti-Solvent Addition (Heptane 1.5V, Dropwise at 55°C) N2->N3 N4 4. Seeding (0.5-1.0 wt% at Cloud Point) N3->N4 N5 5. Controlled Cooling (0.1-0.2°C/min to 5°C) N4->N5 N6 6. Aging & Ripening (Hold at 5°C for 2h) N5->N6 N7 7. Filtration & Washing (Cold 9:1 Heptane/EtOAc) N6->N7 N8 8. Vacuum Drying (40°C, <50 mbar, 24h) N7->N8

Fig 2: Step-by-step experimental workflow for the mixed-solvent crystallization.

Analytical Validation & Self-Correction

A robust protocol must be a self-validating system. To ensure the recrystallization was successful and LLPS was avoided, perform the following assays:

  • HPLC (Purity): Assess the area percent (a/a%). A successful run should yield >99.0% purity, effectively purging structurally similar des-chloro or des-methylthio impurities into the mother liquor[4].

  • DSC (Differential Scanning Calorimetry): A sharp, single endothermic melting peak indicates high crystallinity. A broad peak or a depressed melting point suggests that the compound oiled out and solidified amorphously, trapping solvent and impurities.

  • Microscopy: Evaluate the crystal habit under polarized light microscopy. Well-defined prismatic or needle-like crystals validate the process; spherical agglomerates indicate prior oiling-out events.

Troubleshooting: "What if it still oils out?"

If a second liquid phase forms despite the protocol:

  • Re-dissolve: Immediately reheat the system to 65°C until the oil phase merges back into a homogenous solution.

  • Adjust Solvent Ratio: Add an additional 0.5 V of EtOAc to increase the solubility capacity.

  • Seed Earlier: Introduce seed crystals before the cloud point is reached (at lower supersaturation) to force the system to follow the solid-liquid equilibrium curve rather than the liquid-liquid binodal curve[2].

References

  • Takiyama, Hiroshi, et al. "Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound." Organic Process Research & Development, vol. 23, no. 8, 2019, pp. 1568-1575. Available at:[Link]

  • Wang, Y., et al. "Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate." Crystal Growth & Design, 2024. Available at:[Link]

  • Veesler, S., et al. "A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data." Crystals, vol. 9, no. 9, 2019, p. 458. Available at:[Link]

Sources

Application

Application Note: Mass Spectrometry Fragmentation of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Ionization Mode: Electrospray Ionization Positive (ESI+) Introd...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Ionization Mode: Electrospray Ionization Positive (ESI+)

Introduction & Scientific Context

Ethyl 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoate (Chemical Formula: C₁₃H₁₅ClO₃S) is a highly functionalized aryl oxobutanoate derivative. Compounds of this class frequently serve as critical building blocks or intermediates in the synthesis of active pharmaceutical ingredients (APIs), such as PPAR agonists (e.g., elafibranor derivatives), and advanced agrochemicals.

During drug development and impurity profiling, establishing a robust Multiple Reaction Monitoring (MRM) method is essential for pharmacokinetic tracking and quality control. This application note provides an in-depth mechanistic guide to the collision-induced dissociation (CID) pathways of this molecule, empowering analytical scientists to make field-proven, causality-driven experimental choices.

Experimental Protocols: A Self-Validating LC-MS/MS Workflow

To ensure high data integrity, we present a standardized methodology for the acquisition of the MS/MS spectra.

Sample Preparation
  • Stock Solution: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Acetonitrile (ACN) to yield a 1 mg/mL stock.

  • Working Dilution: Dilute to 100 ng/mL using a diluent of 50:50 Water/ACN containing 0.1% Formic Acid to promote protonation ([M+H]⁺).

LC-MS/MS Instrumental Conditions

Table 1: Optimized LC-MS/MS Parameters

ParameterSetting / ValueCausality / Rationale
Column C18, 2.1 x 50 mm, 1.7 µmProvides high-resolution retention of moderately hydrophobic ester compounds.
Mobile Phase A Water + 0.1% Formic AcidFormic acid ensures a steady supply of protons for optimal ESI+ ionization.
Mobile Phase B Acetonitrile + 0.1% Formic AcidLow viscosity organic modifier ensures efficient desolvation in the ESI source.
Precursor Ion m/z 287.05Monoisotopic mass for the ³⁵Cl [M+H]⁺ species.
Collision Energy (CE) 15 eV to 35 eV (Ramped)Lower CE probes ester losses; higher CE drives deep acylium ion fragmentation.
The Self-Validating Quality Control Step: Isotopic Signature Verification

Trustworthiness in mass spectrometry relies on internal data validation. Because this molecule contains a chlorine atom, every proposed fragment that retains the phenyl ring must act as a self-validating system . Chlorine possesses a natural isotopic distribution of ~75% ³⁵Cl and ~25% ³⁷Cl.

  • Protocol Check: For the precursor (m/z 287.05) and key fragments (e.g., m/z 184.98), the analyst must verify the presence of an M+2 peak at exactly 1.997 Da higher, with a relative intensity of 32–34%. If a fragment lacks this M+2 companion, the assignment of a chlorine-retaining structure is definitively incorrect.

Mechanistic Fragmentation Pathways

Under positive ESI-CID conditions, the protonated molecule ([M+H]⁺, m/z 287.05) undergoes three primary, structurally diagnostic fragmentation pathways.

Pathway A: Alpha-Cleavage and Acylium Ion Formation (Base Peak)

The most dominant fragmentation route for aryl ketones is the α -cleavage [1]. Cleavage of the carbon-carbon bond adjacent to the ketone carbonyl yields the 2-chloro-4-(methylthio)benzoyl cation (m/z 184.98).

  • Causality: This pathway is highly favored because the resulting acylium ion is intensely stabilized by resonance from the oxygen lone pairs. Furthermore, the electron-donating methylthio (-SCH₃) group at the para position pushes electron density into the phenyl ring, providing exceptional thermodynamic stability to the cation.

Pathway B: Ester Cleavage (Neutral Losses)

Ethyl esters exhibit highly predictable neutral losses upon collisional activation [2].

  • Loss of Ethylene (-28 Da): A McLafferty-type hydrogen rearrangement or concerted mechanism at the ethyl ester terminus expels neutral ethylene (C₂H₄), yielding the corresponding carboxylic acid fragment at m/z 259.02.

  • Loss of Ethanol (-46 Da): Inductive cleavage at the ester oxygen expels neutral ethanol (C₂H₆O), forming a secondary acylium ion at the aliphatic tail (m/z 241.01).

Pathway C: Methylthio and Deep Acylium Fragmentation

At higher collision energies, the primary acylium ion (m/z 184.98) undergoes secondary fragmentation:

  • Radical Loss (-15 Da): The methylthio group can undergo homolytic cleavage, losing a methyl radical (CH₃•) to form a radical cation at m/z 169.96. While even-electron rules generally dominate ESI, stabilized thioether systems frequently exhibit this radical loss [3].

  • Loss of Carbon Monoxide (-28 Da): The acylium ion can extrude CO, yielding a substituted phenyl cation at m/z 156.99.

Quantitative Data Summary

Table 2: Exact Mass and Fragmentation Summary for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate (³⁵Cl Isotope)

Ion Typem/z (Observed)FormulaNeutral Loss (Da)Mechanism / Structural Feature
Precursor 287.05C₁₃H₁₆ClO₃S⁺N/AProtonated molecular ion ([M+H]⁺)
Fragment 259.02C₁₁H₁₂ClO₃S⁺28.03 (C₂H₄)McLafferty-type loss of ethylene from ester
Fragment 241.01C₁₁H₁₀ClO₂S⁺46.04 (C₂H₆O)Inductive loss of ethanol from ester
Fragment 184.98C▖H₆ClOS⁺102.07 (C₅H₁₀O₂) α -cleavage forming stable acylium ion
Fragment 169.96C▖H₃ClOS⁺•15.02 (CH₃•)Radical loss of methyl from methylthio group
Fragment 156.99C▖H₆ClS⁺27.99 (CO)Extrusion of CO from the acylium ion

Fragmentation Pathway Visualization

The following diagram maps the logical relationship and causality of the collision-induced dissociation pathways described above.

MS_Fragmentation M Precursor Ion [M+H]+ m/z 287.05 (C13H16ClO3S+) EthyleneLoss [M+H - C2H4]+ m/z 259.02 (Loss of Ethylene) M->EthyleneLoss -28 Da (McLafferty) EthanolLoss [M+H - C2H6O]+ m/z 241.01 (Loss of Ethanol) M->EthanolLoss -46 Da (Inductive) Acylium Acylium Ion m/z 184.98 (Alpha-Cleavage) M->Acylium -102 Da (Alpha-Cleavage) CO_Loss [Acylium - CO]+ m/z 156.99 Acylium->CO_Loss -28 Da (CO Extrusion) CH3_Loss [Acylium - CH3•]+• m/z 169.96 Acylium->CH3_Loss -15 Da (Radical Loss)

Caption: ESI-MS/MS fragmentation pathways of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate.

References

  • Title: 1.3: Mass Spectrometry of Some Common Functional Groups Source: Chemistry LibreTexts URL: [Link] [1]

  • Title: Discrimination between the Triglyceride Form and the Ethyl Ester Form of Fish Oil Using Chromatography–Mass Spectrometry Source: Foods (MDPI) URL: [Link] [2]

  • Title: Stress study of elafibranor and characterization of its degradation impurities using HPLC and LC-MS/MS techniques Source: Journal of Applied Pharmaceutical Science URL: [Link] [3]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals scaling up or troubleshooting the synthesis of Ethyl...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals scaling up or troubleshooting the synthesis of Ethyl 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoate .

This molecule is typically synthesized via the Friedel-Crafts acylation of 3-chloro-thioanisole with ethyl succinyl chloride. While the transformation is foundational, the presence of competing directing groups (a strongly activating, ortho/para-directing methylthio group and a deactivating, ortho/para-directing chloro group) creates a complex kinetic landscape. This guide deconstructs the causality behind common side reactions—such as regiochemical scrambling, thioether demethylation, and ester hydrolysis—and provides self-validating protocols to ensure synthetic integrity.

Mechanistic Pathway & Side Product Visualization

To effectively troubleshoot, we must first map the logical relationships between the reaction conditions and the resulting molecular pathways. The diagram below illustrates how variations in temperature, stoichiometry, and workup conditions branch the reaction away from the desired kinetic product.

ReactionPathways SM 3-Chloro-thioanisole + Ethyl succinyl chloride LewisAcid AlCl3 Coordination & Acylium Ion Formation SM->LewisAcid Anhydrous DCM, 0°C Target Desired Product: Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate (Para-acylation) LewisAcid->Target Electrophilic Aromatic Substitution (Kinetic Control) Regio Side Product 1: Ortho-Regioisomer (Sterically hindered) LewisAcid->Regio Elevated Temp (Thermodynamic/Unselective) Demethyl Side Product 2: Demethylated Thiophenol (AlCl3-mediated cleavage) Target->Demethyl Excess AlCl3 / Prolonged Heating Hydrolysis Side Product 3: 4-Oxobutanoic Acid (Ester hydrolysis) Target->Hydrolysis Aqueous Acidic Workup (Trace Moisture & Heat)

Caption: Logical pathways of target synthesis and major side product formation.

Troubleshooting Guide & FAQs

Q1: I am observing a secondary product with the same exact mass (m/z 301.06 for [M+H]⁺). What is this, and how do I minimize it?

The Causality: This is the ortho-regioisomer, Ethyl 4-(4-chloro-2-(methylthio)phenyl)-4-oxobutanoate. In your starting material (3-chloro-thioanisole), the strongly activating -SMe group dictates the regiochemistry, directing the incoming acylium ion to its ortho and para positions. While the para position yields your target, the ortho position is also electronically activated. The Solution: The para position is sterically less hindered than the ortho position. To maximize the kinetic para-product, you must maintain strict temperature control (0°C during addition, not exceeding 20°C during propagation). Lower temperatures reduce the thermal energy available to overcome the steric activation barrier of the ortho position.

Q2: My LC-MS shows a significant byproduct with an [M-14] peak (m/z 287.04). Why is my methylthio group degrading?

The Causality: This mass shift indicates demethylation, yielding a thiophenol derivative. Aluminum chloride (AlCl₃) is a hard Lewis acid that coordinates not only to the acyl chloride but also to the soft sulfur atom of the thioether [1]. At elevated temperatures or with a large excess of AlCl₃, the coordination weakens the S–CH₃ bond, rendering it susceptible to nucleophilic cleavage by chloride ions [2]. The Solution: Strictly control AlCl₃ stoichiometry. You need exactly 2.1–2.2 equivalents (1.0 eq to generate the acylium ion, 1.0 eq to coordinate the ester carbonyl of ethyl succinyl chloride, and a 0.1–0.2 eq catalytic excess)[1]. Do not heat the reaction above room temperature.

Q3: TLC reveals a highly polar baseline spot, and NMR confirms the loss of the ethyl quartet/triplet. How is the ester hydrolyzing in anhydrous conditions?

The Causality: The hydrolysis to 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoic acid typically occurs during the workup phase, not the anhydrous reaction phase. The AlCl₃-ester complex is highly sensitive to moisture. If the reaction is quenched into ambient or warm water, the localized exothermic heat of hydration rapidly catalyzes acidic ester hydrolysis. The Solution: Perform a strict "reverse quench." Pour the reaction mixture slowly into a vigorously stirred mixture of crushed ice and 1M HCl. The internal temperature must remain below 5°C during the entire quench process to protect the ethyl ester.

Q4: Can I use a catalytic amount of Lewis acid to prevent over-coordination and side reactions?

The Causality: No. Friedel-Crafts acylations inherently require stoichiometric Lewis acid because the newly formed ketone product (and the ester group) contains basic oxygen atoms that form stable, unreactive complexes with AlCl₃. This effectively sequesters the catalyst, removing it from the catalytic cycle [1], [4]. The Solution: If side reactions persist despite strict temperature and stoichiometric control with AlCl₃, consider switching to a milder, regenerative Lewis acid system such as Zinc Chloride (ZnCl₂) in deep eutectic solvents, though these may require longer reaction times [3].

Quantitative Data & Analytical Signatures

To aid in rapid identifying and resolving these side products, refer to the following standardized analytical parameters.

Side ProductMechanistic CauseAnalytical SignatureMitigation Strategy
Ortho-Regioisomer Unselective electrophilic attack at higher temperatures.LC-MS: m/z 301.06 [M+H]⁺¹H NMR: Shift in aromatic splitting pattern (loss of characteristic para coupling).Maintain reaction temp ≤ 20°C; ensure slow addition of substrate.
Demethylated Thiophenol AlCl₃-mediated cleavage of the S-CH₃ bond.LC-MS: m/z 287.04 [M+H]⁺ (Loss of 14 Da).¹H NMR: Disappearance of -SMe singlet at ~2.4 ppm; appearance of -SH peak.Limit AlCl₃ to 2.2 eq max; avoid prolonged reaction times (>4 hrs).
Hydrolyzed Acid Exothermic acidic hydrolysis during aqueous quench.LC-MS: m/z 273.03 [M+H]⁺¹H NMR: Loss of ethyl ester signals (quartet at 4.1 ppm, triplet at 1.2 ppm).Reverse quench into crushed ice/HCl; keep internal temp < 5°C.

Optimized Experimental Protocol

This protocol is designed as a self-validating system . At each critical juncture, a physical or analytical observation is provided to confirm the reaction is proceeding correctly before moving to the next step.

ExpWorkflow Prep 1. Catalyst Suspension AlCl3 in dry DCM (0°C) Acyl 2. Acylium Formation Add Ethyl succinyl chloride Prep->Acyl Substrate 3. Substrate Addition Add 3-Chloro-thioanisole Acyl->Substrate Reaction 4. Propagation Warm to RT, 2-4 hours Substrate->Reaction Quench 5. Controlled Quench Pour into Ice/HCl Reaction->Quench Purify 6. Isolation Extraction & Chromatography Quench->Purify

Caption: Step-by-step experimental workflow for optimized Friedel-Crafts acylation.

Step-by-Step Methodology
  • Catalyst Preparation: In a flame-dried, nitrogen-flushed 3-neck flask, suspend anhydrous AlCl₃ (2.2 eq) in anhydrous Dichloromethane (DCM) (10 volumes). Cool the suspension to 0°C using an ice-water bath.

    • Validation Check: The suspension should be pale yellow or off-white. A dark brown color indicates moisture contamination or degraded catalyst [1].

  • Acylium Ion Formation: Dissolve ethyl succinyl chloride (1.05 eq) in a small volume of anhydrous DCM. Add this solution dropwise to the AlCl₃ suspension over 15 minutes, maintaining the internal temperature at 0°C.

    • Validation Check: The solid AlCl₃ will begin to dissolve, forming a homogeneous, slightly colored complex.

  • Substrate Addition: Dissolve 3-chloro-thioanisole (1.0 eq) in anhydrous DCM. Add this dropwise to the reaction mixture over 30 minutes.

    • Validation Check: A gentle exotherm will occur. The solution will shift to a deep red/orange color, confirming the formation of the arenium ion intermediate.

  • Propagation: Remove the ice bath and allow the reaction to slowly warm to room temperature (20°C). Stir for 2 to 4 hours.

    • Validation Check: Monitor by TLC (Hexanes:EtOAc 4:1). The reaction is complete when the starting material (Rf ~0.8) is consumed and the product spot (Rf ~0.4) is dominant.

  • Controlled Quench: Prepare a large beaker with a 1:1 mixture of crushed ice and 1M HCl. Slowly pour the reaction mixture into the vigorously stirred ice bath (Reverse Quench).

    • Validation Check: Two clear phases must form. If the aqueous layer is cloudy or gelatinous, the pH is too high (aluminum hydroxide formation); add more 1M HCl until clear.

  • Isolation: Separate the organic layer. Extract the aqueous layer twice with DCM. Wash the combined organics with saturated NaHCO₃, then brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

References

  • BenchChem. "Technical Support Center: Friedel-Crafts Acylation of Thioanisole". BenchChem Technical Resources.
  • ACS Omega. "Thioacetalation and Multi-Component Thiomethylative Friedel-Crafts Arylation Using BF3SMe2".
  • RSC Advances. "An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl2]3)". Royal Society of Chemistry.
  • Master Organic Chemistry. "EAS Reactions (3)
Optimization

Technical Support Center: Optimization of Reaction Conditions for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

This guide serves as a dedicated technical resource for researchers, chemists, and process development professionals engaged in the synthesis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate. The synthesis, prim...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a dedicated technical resource for researchers, chemists, and process development professionals engaged in the synthesis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate. The synthesis, primarily involving a Friedel-Crafts acylation, is sensitive to a variety of parameters that can significantly impact yield, purity, and regioselectivity. This document provides in-depth troubleshooting advice, answers to frequently asked questions (FAQs), and optimized protocols to navigate the common challenges encountered during this multi-step synthesis.

Overview of the Synthetic Pathway

The synthesis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate is typically achieved in a two-step process:

  • Friedel-Crafts Acylation: The aromatic core, 3-chlorothioanisole, is acylated with succinic anhydride using a Lewis acid catalyst to form the key intermediate, 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic acid. This step is the most critical for optimization.

  • Fischer Esterification: The resulting carboxylic acid is then esterified with ethanol under acidic conditions to yield the final target compound.

This guide will focus primarily on the optimization and troubleshooting of the critical Friedel-Crafts acylation step.

Reaction Scheme

cluster_0 Step 1: Friedel-Crafts Acylation cluster_1 Step 2: Fischer Esterification A 3-Chlorothioanisole B Succinic Anhydride C AlCl₃ (Lewis Acid) D 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic acid E Ethanol (EtOH) F H₂SO₄ (catalyst) G Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate Start Reactants Intermediate Keto-acid Intermediate Start->Intermediate + Final Final Product Intermediate->Final +

Caption: Two-step synthesis pathway.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the Friedel-Crafts acylation of 3-chlorothioanisole.

Q1: My reaction yield is very low, or I've recovered only starting material. What are the primary causes?

A1: Low conversion is a frequent problem in Friedel-Crafts acylation and can be traced back to several critical factors:

  • Catalyst Inactivity: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is extremely sensitive to moisture.[1] Any water in your reagents, solvents, or glassware will hydrolyze AlCl₃, rendering it inactive.[1] It is imperative to use flame-dried or oven-dried glassware, anhydrous solvents, and fresh, high-purity AlCl₃. The reaction must be conducted under an inert atmosphere (e.g., Nitrogen or Argon).[2]

  • Insufficient Catalyst: Unlike many catalytic reactions, Friedel-Crafts acylation requires at least a stoichiometric amount of the Lewis acid. This is because the ketone product forms a stable complex with the catalyst, effectively removing it from the catalytic cycle.[3][4] For this reaction, using 2.2 to 2.5 equivalents of AlCl₃ is often recommended to account for complexation with the succinic anhydride, the thioether group, and the final ketone product.

  • Low Reaction Temperature: While lower temperatures can improve selectivity, they can also significantly slow down the reaction rate, leading to incomplete conversion.[3] If the reaction is sluggish at 0-5 °C, a gradual increase in temperature may be necessary.

  • Poor Reagent Quality: The purity of 3-chlorothioanisole and succinic anhydride is crucial. Impurities can react with the catalyst or lead to unwanted side reactions.

Q2: I'm getting a mixture of isomers. How can I improve the regioselectivity for the desired product?

A2: This is a significant challenge due to the directing effects of the substituents on the 3-chlorothioanisole ring.

  • Understanding Directing Effects:

    • The methylthio (-SCH₃) group is an ortho-, para-directing activator.

    • The chloro (-Cl) group is a weak deactivator but is also ortho-, para-directing.

    • The activating -SCH₃ group is the dominant directing group.[5] Acylation will occur at positions ortho or para to it (positions 2, 4, and 6).

  • Controlling Isomer Formation:

    • Desired Product: Acylation at position 4 (para to -SCH₃).

    • Major Byproduct: Acylation at position 6 (ortho to -SCH₃). Acylation at position 2 is sterically hindered by the adjacent chloro group.

    • Steric Hindrance: The acylation reagent, the AlCl₃-succinic anhydride complex, is bulky. This bulkiness sterically disfavors attack at the more crowded ortho position (position 6), making the para position (position 4) the kinetically and thermodynamically favored site.[2]

    • Solvent Choice: The polarity of the solvent can influence isomer distribution. Non-polar solvents like dichloromethane (DCM) or carbon disulfide (CS₂) generally favor the formation of the sterically-favored para product.[4] More polar solvents like nitrobenzene can sometimes alter the isomer ratio.

    • Temperature Control: Running the reaction at lower temperatures (e.g., 0 °C) often enhances selectivity for the para isomer by favoring the pathway with the lower activation energy, which is typically the less sterically hindered one.

cluster_0 Friedel-Crafts Acylation A 3-Chlorothioanisole (Starting Material) B Desired Product (Acylation at C4, para to -SCH₃) Sterically Favored A->B Major Pathway C Major Isomeric Byproduct (Acylation at C6, ortho to -SCH₃) Sterically Hindered A->C Minor Pathway cluster_setup 1. Planning & Setup cluster_reaction 2. Reaction Execution cluster_analysis 3. Analysis & Troubleshooting A Review Literature & Select Starting Conditions B Ensure Anhydrous Reagents, Solvents & Glassware A->B C Perform Reaction (e.g., at 0°C) B->C D Monitor by TLC C->D E Reaction Complete? D->E F Workup & Purify Product E->F Yes G Low Conversion? E->G No K Characterize Final Product (NMR, MS, HPLC) F->K H Check Catalyst Activity/Amount Increase Temperature Gradually G->H Yes I Isomers Present? G->I No H->C Re-run I->F No J Optimize Temp. & Solvent Purify by Chromatography I->J Yes

Sources

Troubleshooting

Technical Support Center: Purification of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Welcome to the technical support center for the purification of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the purification of this key chemical intermediate. The protocols and advice provided herein are based on established principles of organic chemistry and data from structurally related compounds.

Part 1: Understanding the Compound and Potential Impurities

Q1: What is the likely synthetic route for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate, and what are the common impurities I should expect?

The synthesis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate most likely proceeds via a Friedel-Crafts acylation of 3-chlorothioanisole with a suitable acylating agent like ethyl 4-chloro-4-oxobutanoate or succinic anhydride followed by esterification.[1] The Friedel-Crafts acylation is a powerful method for forming carbon-carbon bonds on aromatic rings, but it is not without its challenges, which can lead to several impurities.

Common Impurities and Their Origins:

Impurity TypeLikely Structure/DescriptionOrigin
Regioisomers Ethyl 4-(4-Chloro-2-(methylthio)phenyl)-4-oxobutanoate and other positional isomers.The methylthio (-SCH₃) and chloro (-Cl) groups direct the acylation to different positions on the aromatic ring. While the desired product is the para-acylated product relative to the methylthio group, other isomers can form.[2]
Unreacted Starting Materials 3-Chlorothioanisole, Ethyl 4-chloro-4-oxobutanoate.Incomplete reaction.
Polysubstituted Products Di-acylated thioanisole derivatives.The product, an aromatic ketone, is generally less reactive than the starting thioanisole, but under harsh conditions, a second acylation can occur.
Demethylation Byproducts Thiophenol derivatives.Strong Lewis acids used as catalysts can sometimes cleave the methyl group from the sulfur atom.[1]
Hydrolysis Products 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic acid.Exposure of the ethyl ester to water, especially under acidic or basic conditions during workup.

Part 2: Troubleshooting Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds based on differences in solubility.[3] The goal is to dissolve the impure compound in a minimal amount of hot solvent and allow the pure compound to crystallize upon cooling, leaving impurities behind in the mother liquor.[4]

Q2: My compound "oils out" instead of crystallizing. What should I do?

"Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This often happens if the melting point of the compound is lower than the boiling point of the solvent or if the solution is supersaturated at a temperature above the compound's melting point.[5]

Troubleshooting Steps:

  • Add more solvent: The most common reason for oiling out is that the solution is too concentrated. Re-heat the mixture to dissolve the oil, then add more of the same solvent until the solution is no longer saturated at the boiling point. Allow it to cool slowly.[5]

  • Lower the cooling temperature: If the compound has a very low melting point, you may need to cool the solution to a lower temperature to induce crystallization.

  • Change the solvent or use a solvent mixture: If a single solvent is problematic, a two-solvent system can be effective.[6] Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is less soluble) until the solution becomes turbid (cloudy). Add a few drops of the "good" solvent to redissolve the turbidity and then allow the mixture to cool slowly.[6]

Q3: How do I choose a suitable solvent for recrystallization?

The ideal recrystallization solvent should:

  • Dissolve the compound well at high temperatures but poorly at low temperatures.[7]

  • Either not dissolve the impurities at all or dissolve them very well even at low temperatures.

  • Not react with the compound.

  • Be relatively volatile for easy removal from the purified crystals.[5]

Systematic Approach to Solvent Screening:

  • Place a small amount of your crude material (10-20 mg) in a test tube.

  • Add a few drops of a solvent and observe the solubility at room temperature.

  • If it is insoluble, heat the mixture gently. A good solvent will dissolve the compound when hot.

  • If it dissolves, cool the solution to see if crystals form. Scratching the inside of the test tube with a glass rod can help induce crystallization.[7]

Suggested Solvents to Screen for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate:

SolventPolarityRationale
Ethanol/Methanol PolarOften a good choice for moderately polar organic compounds.[8]
Isopropanol Moderately PolarCan be effective for compounds that are too soluble in ethanol or methanol.
Ethyl Acetate Moderately PolarA common solvent for esters.
Toluene Non-polarGood for aromatic compounds.[9]
Hexanes/Heptanes Non-polarMay be a good "poor" solvent in a two-solvent system with a more polar solvent like ethyl acetate or acetone.[10]
Acetone/Water Solvent PairA common and effective two-solvent system.[10]

Part 3: Optimizing Purification by Column Chromatography

Column chromatography is a versatile technique for separating compounds based on their differential adsorption to a stationary phase while a mobile phase flows through.[11] It is particularly useful for separating regioisomers.[12]

Q4: How do I select the right stationary and mobile phases for my compound?

For a moderately polar compound like Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate, normal-phase chromatography is a good starting point.

  • Stationary Phase: Silica gel is the most common and appropriate choice for separating compounds of this polarity.

  • Mobile Phase (Eluent): The mobile phase should be a mixture of a non-polar and a more polar solvent. The polarity of the eluent is adjusted to achieve good separation. A common starting point is a mixture of hexanes (or heptane) and ethyl acetate.[13]

Workflow for Method Development:

workflow cluster_TLC Thin-Layer Chromatography (TLC) Optimization cluster_Column Column Chromatography TLC_start Spot crude mixture on a TLC plate TLC_solvent Develop plate in a Hexane/Ethyl Acetate mixture (e.g., 9:1) TLC_start->TLC_solvent TLC_visualize Visualize under UV light TLC_solvent->TLC_visualize TLC_Rf Analyze Rf values TLC_visualize->TLC_Rf TLC_adjust Adjust solvent polarity TLC_Rf->TLC_adjust If Rf is too low, increase polarity (more EtOAc). If Rf is too high, decrease polarity (more Hexane). TLC_ideal Ideal Rf of target compound is ~0.3-0.4 TLC_Rf->TLC_ideal TLC_adjust->TLC_solvent Column_pack Pack a column with silica gel in the optimized mobile phase TLC_ideal->Column_pack Use optimized solvent system Column_load Load the sample (dry loading is often preferred) Column_pack->Column_load Column_elute Elute with the mobile phase, collecting fractions Column_load->Column_elute Column_monitor Monitor fractions by TLC Column_elute->Column_monitor Column_combine Combine pure fractions Column_monitor->Column_combine Column_evaporate Evaporate solvent to obtain pure product Column_combine->Column_evaporate G A Purified Compound B HPLC Analysis A->B C Purity > 98%? B->C D NMR Spectroscopy C->D Yes H Further Purification Required C->H No E Mass Spectrometry D->E F Structure Confirmed? E->F G Characterized Pure Compound F->G Yes F->H No

Sources

Optimization

Technical Support Center: Stability of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate. This document is designed for researchers, scientists, and drug develop...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate. This document is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios related to the stability of this β-keto ester, particularly under acidic conditions. Understanding the degradation pathways and kinetics is critical for formulation development, analytical method validation, and ensuring regulatory compliance.[1][2]

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental stability characteristics of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate.

Q1: What is the primary degradation pathway for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate under acidic conditions?

The primary degradation mechanism for this molecule, a classic β-keto ester, is a two-step process initiated by acid-catalyzed hydrolysis.[3][4]

  • Acid-Catalyzed Hydrolysis: The ethyl ester functional group is susceptible to hydrolysis in the presence of acid and water.[5][6] This reaction cleaves the ester bond, yielding ethanol and an unstable β-keto acid intermediate: 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic acid .

  • Decarboxylation: The resulting β-keto acid is thermally unstable and readily undergoes decarboxylation (loss of CO₂), especially when heated.[4][7][8] This is the rate-limiting step in many cases and results in the final ketone product: 1-(2-Chloro-4-(methylthio)phenyl)propan-1-one .

Q2: My compound appears to be degrading in an acidic HPLC mobile phase. What factors could be accelerating this process?

Degradation in an acidic mobile phase is a common issue for acid-labile compounds. The rate of hydrolysis is primarily influenced by three factors:

  • Acid Strength & Concentration (pH): Lower pH values (higher acid concentration) directly catalyze and accelerate the hydrolysis of the ester group.[3]

  • Temperature: Higher temperatures, such as those from a heated column compartment or a non-thermostatted autosampler, provide the activation energy needed for both hydrolysis and the subsequent decarboxylation.[5][9]

  • Aqueous Content: Water is a necessary reactant for hydrolysis. Mobile phases with a higher percentage of water will favor the degradation process compared to those with a higher organic content.[6]

Q3: What are the expected degradation products I should be monitoring in my analysis?

When conducting stability studies, you should develop an analytical method capable of separating and detecting the parent compound and its key degradants.

Compound NameMolecular FormulaRole
Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoateC₁₃H₁₅ClO₃SParent Compound
4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic acidC₁₁H₁₁ClO₃SIntermediate Degradant
1-(2-Chloro-4-(methylthio)phenyl)propan-1-oneC₁₀H₁₁ClOSFinal Degradant
EthanolC₂H₆OByproduct

Q4: Besides hydrolysis, are there other stability concerns for this molecule?

Yes, while acid hydrolysis is the main concern, two other phenomena are relevant:

  • Keto-Enol Tautomerism: As a β-keto ester, this compound exists in equilibrium between its keto and enol forms.[10][11] This is not a degradation but a structural isomerization. The position of this equilibrium is influenced by the solvent, pH, and temperature.[12] Analytically, this can manifest as broadened or duplicated peaks in chromatography, complicating quantification if not properly addressed.[11][13]

  • Oxidation: The methylthio (-SCH₃) group on the phenyl ring is susceptible to oxidation, which could form a sulfoxide or sulfone. While this is primarily a concern under oxidative stress conditions (e.g., exposure to hydrogen peroxide), it should be considered during comprehensive stability profiling.[9]

Part 2: Troubleshooting Guide

This section provides actionable steps to diagnose and resolve common experimental issues.

Issue 1: An unknown peak appears and grows over time during a low-pH stability study.

  • Hypothesis A: The new peak is a degradation product.

    • Diagnostic Step: Utilize mass spectrometry (LC-MS) to determine the molecular weight of the unknown peak. Compare the measured mass with the theoretical masses of the expected intermediate (4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic acid) and the final ketone (1-(2-Chloro-4-(methylthio)phenyl)propan-1-one).

    • Confirmation: If a mass match is found, confirm the identity by synthesizing an authentic standard of the suspected degradant and comparing its retention time and fragmentation pattern.

  • Hypothesis B: The peak is related to keto-enol tautomerism.

    • Diagnostic Step: Tautomers can sometimes be separated under specific chromatographic conditions.[11] Modify your HPLC method (e.g., change the gradient slope, temperature, or organic modifier) and observe the behavior of the peaks. If two peaks merge or their relative ratio changes significantly with temperature, they are likely tautomers.

    • Confirmation: Perform ¹H NMR spectroscopy on a sample dissolved in a suitable deuterated solvent.[10] The presence of distinct sets of signals for the keto and enol forms (e.g., a vinylic proton signal around 5.0-6.0 ppm for the enol form) provides definitive evidence of tautomerism.[11][13]

Issue 2: Degradation results are inconsistent and not reproducible.

  • Hypothesis: Experimental conditions are not being precisely controlled.

    • Troubleshooting Steps:

      • Temperature Control: Ensure all stability samples are maintained in a calibrated, temperature-controlled environment (oven, water bath). Use a thermostatted autosampler for HPLC analysis to prevent degradation while samples are awaiting injection.[9]

      • pH Control: Prepare acidic solutions fresh and verify the pH. For studies near a specific pH value, use appropriate buffers instead of just dilute acid. Ensure the final concentration of the active pharmaceutical ingredient (API) does not significantly alter the solution's pH.

      • Time Points: Use a calibrated timer and adhere strictly to the planned time points for sample quenching and analysis.

      • Quenching: At each time point, immediately halt the degradation reaction by neutralizing the acid with a suitable base (e.g., sodium hydroxide) and/or diluting the sample in the mobile phase and storing it at low temperature (e.g., 2-8 °C) prior to analysis.

Part 3: Protocols and Visualizations

Primary Degradation Pathway

The diagram below illustrates the acid-catalyzed degradation of the parent compound to its final ketone product.

DegradationPathway Parent Ethyl 4-(2-Chloro-4-(methylthio)phenyl) -4-oxobutanoate Intermediate 4-(2-Chloro-4-(methylthio)phenyl) -4-oxobutanoic acid Parent->Intermediate Step 1: Hydrolysis (+H₃O⁺, -EtOH) Final 1-(2-Chloro-4-(methylthio)phenyl) -propan-1-one Intermediate->Final Step 2: Decarboxylation (Heat, -CO₂) ExperimentalWorkflow cluster_prep Preparation cluster_stress Stress Application cluster_analysis Analysis prep_stock Prepare 1 mg/mL Stock Solution prep_stress Prepare Stress Sample (with 0.1 M HCl) prep_stock->prep_stress prep_control Prepare Control Sample (with Water) prep_stock->prep_control incubate Incubate at 60 °C prep_stress->incubate timepoint Withdraw Aliquots at 0, 2, 4, 8, 24h incubate->timepoint quench Neutralize with NaOH timepoint->quench dilute Dilute to Final Conc. quench->dilute analyze Analyze via UPLC-UV/MS dilute->analyze report Calculate % Degradation & Identify Products analyze->report

Caption: Workflow for a forced degradation study.

Table: Recommended Acid Stress Conditions

These conditions are starting points and should be adjusted based on the molecule's lability. [5][9]

Acid Concentration Temperature Duration
HCl or H₂SO₄ 0.1 M - 1.0 M Ambient Up to 7 days

| HCl or H₂SO₄| 0.1 M - 1.0 M | 40 - 80 °C | Several hours |

References

  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Google Scholar.
  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass. Retrieved March 17, 2026, from [Link]

  • Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). Sharp. Retrieved March 17, 2026, from [Link]

  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Arcinova. Retrieved March 17, 2026, from [Link]

  • FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. (2026, March 13). Pharmaceutical Technology. Retrieved March 17, 2026, from [Link]

  • Show the ketones that would result from hydrolysis and decarboxylation of the following β-keto esters. (2024, June 25). Pearson. Retrieved March 17, 2026, from [Link]

  • Hydrolysis and Decarboxylation of ß-Keto Ester Example. (2014, July 9). YouTube. Retrieved March 17, 2026, from [Link]

  • Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. (n.d.). AK Lectures. Retrieved March 17, 2026, from [Link]

  • Chemistry of Esters. (2022, September 24). LibreTexts. Retrieved March 17, 2026, from [Link]

  • Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment. (n.d.). Journal of Chemical Education. Retrieved March 17, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting the Degradation of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate During Workup

Prepared by the Senior Application Scientist Team Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide addresses the common challenges associated with the in...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide addresses the common challenges associated with the instability of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate during experimental workup procedures. Our goal is to provide you with the expertise and actionable protocols to minimize product degradation and maximize your yield and purity.

The target molecule, Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate, possesses three key functional groups that are susceptible to degradation under common workup conditions: a β-keto ester, an ethyl ester, and an aryl thioether. Understanding the sensitivities of these groups is crucial for a successful synthesis. This guide is structured in a question-and-answer format to directly address the specific issues you may encounter.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: After my aqueous workup, TLC analysis shows a new, highly polar spot that stains with acid indicators. What is this impurity?

A1: This is likely the result of ester hydrolysis.

The ethyl ester functionality of your molecule can be cleaved under either acidic or basic aqueous conditions to form the corresponding carboxylic acid, 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic acid.[1][2] This β-keto acid is significantly more polar than the starting ester, causing it to have a much lower Rf value on a normal-phase silica TLC plate.

Causality:

  • Basic Conditions: The use of strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) during the workup to neutralize acidic catalysts (e.g., AlCl₃ from a Friedel-Crafts acylation) can readily saponify the ester.[1] This process is typically irreversible under basic conditions.[1]

  • Acidic Conditions: Prolonged exposure to strong aqueous acids (e.g., HCl, H₂SO₄) used to quench the reaction or wash the organic layer can also catalyze ester hydrolysis. This reaction is an equilibrium process, so using a large volume of water can drive it towards the hydrolyzed product.[2][3]

Troubleshooting & Prevention:

  • Use a Milder Base: When neutralizing, opt for a weaker base like saturated sodium bicarbonate (NaHCO₃) solution. Add it carefully and portion-wise to avoid vigorous gas evolution.[4]

  • Minimize Contact Time: Perform aqueous washes quickly and avoid letting the layers sit in the separatory funnel for extended periods.

  • Temperature Control: Conduct the entire workup at a low temperature (e.g., in an ice-water bath) to reduce the rate of hydrolysis.

Q2: My isolated yield is significantly lower than expected, and I've isolated a less polar byproduct. What could be causing this?

A2: This is a classic sign of hydrolysis followed by decarboxylation.

The β-keto ester system in your molecule is prone to a two-step degradation pathway. First, the ethyl ester is hydrolyzed to a β-keto acid as described in Q1. This intermediate is often unstable and can readily lose carbon dioxide (CO₂) upon gentle heating or in the presence of acid or base, resulting in the formation of 1-(2-Chloro-4-(methylthio)phenyl)ethan-1-one.[5][6] This ketone byproduct is less polar than your desired product.

Causality: The decarboxylation of β-keto acids is a well-known reaction in organic synthesis. The process is often facile because it can proceed through a stable, six-membered cyclic transition state. Any condition that promotes the initial hydrolysis (strong acid/base, heat) will increase the likelihood of subsequent decarboxylation.[6][7]

Troubleshooting & Prevention:

  • Strictly Anhydrous Conditions (If Possible): If the reaction chemistry allows, a non-aqueous workup is ideal. This could involve filtering the reaction mixture through a pad of Celite or silica gel to remove solid byproducts before concentrating the solution.[8]

  • Avoid Heat: Do not heat the reaction mixture during the workup. When removing the solvent on a rotary evaporator, use a low-temperature water bath.

  • Buffer the pH: Maintain a pH as close to neutral as possible during the aqueous wash. Washing with a saturated solution of ammonium chloride (NH₄Cl) can be a milder alternative to strong acids for quenching reactions involving Lewis acids like AlCl₃.[9]

Q3: My mass spectrometry and NMR data suggest the presence of one or two extra oxygen atoms in my product. What is the source of this modification?

A3: Your thioether group is likely being oxidized.

The methylthio (-SMe) group on the aromatic ring is susceptible to oxidation, which can convert it to a sulfoxide (-SOMe) or further to a sulfone (-SO₂Me).[10][11] This is a common side reaction, especially if oxidizing agents are present or if the reaction is exposed to air for extended periods under certain conditions.

Causality:

  • Reagent Contamination: Some reagents used in synthesis can contain oxidizing impurities.

  • Air Oxidation: While less common for simple thioethers at room temperature, prolonged stirring in air, especially in the presence of metal catalysts, can sometimes lead to oxidation.

  • Workup Reagents: Certain workup conditions can inadvertently cause oxidation. For example, using hydrogen peroxide for quenching is a direct route to oxidation.[12] Even hypochlorite (bleach), if used for cleaning or present as a contaminant, is a potent oxidant for thioethers.[13]

Troubleshooting & Prevention:

  • Degas Solvents: If you suspect air oxidation is an issue, use solvents that have been degassed by sparging with nitrogen or argon.

  • Inert Atmosphere: Conduct the reaction and workup under an inert atmosphere (N₂ or Ar) to minimize contact with oxygen.

  • Scavengers: In some specific cases, a small amount of a mild reducing agent can be added during workup, but this must be done with care to avoid reducing the ketone in your product. A wash with a dilute solution of sodium thiosulfate can remove certain halogen-based oxidizing agents.[4]

In-Depth Troubleshooting Guides

Guide 1: Protocol for a Mild Workup to Prevent Hydrolysis and Decarboxylation

This protocol is designed for a typical Friedel-Crafts acylation reaction, which is a likely final step in the synthesis of the title compound.[14][15]

Objective: To isolate Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate while minimizing contact with strong acids, bases, and high temperatures.

Experimental Protocol:

  • Cooling: Once the reaction is deemed complete by TLC, cool the reaction vessel to 0 °C in an ice-water bath. This slows down all subsequent chemical processes, including degradation.

  • Quenching: Slowly and carefully pour the cold reaction mixture into a separate flask containing a vigorously stirred mixture of crushed ice and diethyl ether (or another suitable extraction solvent like ethyl acetate).[16][17] The large volume of ice helps to dissipate the heat from quenching the Lewis acid (e.g., AlCl₃) and keeps the temperature low.

  • Transfer to Separatory Funnel: Transfer the entire mixture to a cold separatory funnel. If any solids have formed, they should be dissolved; if not, they may need to be filtered off later.

  • First Wash (Neutralize Acid): Add a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. Add this in small portions, shaking gently and venting frequently to release the CO₂ gas produced.[4] Continue until the aqueous layer is neutral or slightly basic (test with pH paper).

  • Separation: Allow the layers to separate and drain the aqueous layer.

  • Second Wash (Brine): Wash the organic layer with a cold, saturated aqueous solution of sodium chloride (brine). This helps to remove residual water and break up any minor emulsions.

  • Drying: Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Filtration and Concentration: Filter off the drying agent and concentrate the organic solvent using a rotary evaporator with the water bath temperature kept below 30 °C.

  • Purification: Proceed immediately with purification, typically via column chromatography on silica gel.

Guide 2: Logic for Troubleshooting Degradation Pathways

The following diagram illustrates a decision-making workflow to diagnose the source of degradation during the workup of your compound.

G start Problem: Low Yield or Impure Product tlc Analyze crude product by TLC. Compare to starting material (SM) and a pure standard if available. start->tlc impurity_check What is the nature of the main impurity? tlc->impurity_check polar Impurity is significantly more polar (Lower Rf). impurity_check->polar More Polar less_polar Impurity is less polar (Higher Rf). impurity_check->less_polar Less Polar mass_spec Analyze crude product by LC-MS or direct infusion MS. impurity_check->mass_spec Unclear/Multiple Spots hydrolysis_acid Diagnosis: Hydrolysis to the β-Keto Acid. polar->hydrolysis_acid decarboxylation Diagnosis: Hydrolysis followed by Decarboxylation to Ketone. less_polar->decarboxylation mass_check Does MS show a mass increase of +16 or +32 amu? mass_spec->mass_check solution_hydrolysis Solution: - Use milder base (NaHCO3) - Work at low temperature - Minimize workup time hydrolysis_acid->solution_hydrolysis solution_decarboxylation Solution: - Implement all hydrolysis solutions - Avoid any heating during workup and solvent removal decarboxylation->solution_decarboxylation oxidation Diagnosis: Thioether Oxidation to Sulfoxide (+16) or Sulfone (+32). mass_check->oxidation Yes complex Complex mixture or other issues. mass_check->complex No solution_oxidation Solution: - Degas solvents - Use inert atmosphere - Check reagents for oxidants oxidation->solution_oxidation

Caption: Troubleshooting decision tree for product degradation.

Visualizing the Degradation Pathways

The following diagram outlines the primary chemical transformations that can lead to the degradation of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate during workup.

DegradationPathways A Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate (Desired Product) B 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoic acid (β-Keto Acid) A->B Ester Hydrolysis (H+ or OH-) D Oxidized Product (Sulfoxide or Sulfone) A->D Thioether Oxidation ([O]) C 1-(2-Chloro-4-(methylthio)phenyl)ethan-1-one (Ketone byproduct) B->C Decarboxylation (Heat, H+, or OH-) - CO2

Caption: Potential degradation pathways for the target molecule.

Quantitative Data Summary: Key Parameters
ParameterRecommended ConditionRationale
Quenching Temperature 0 °C to -10 °CReduces the rate of all degradation reactions.
Neutralizing Agent Saturated NaHCO₃ (aq)Mild base that avoids saponification of the ester.[4]
Acidic Wash Saturated NH₄Cl (aq)Mildly acidic; good for neutralizing bases without promoting significant ester hydrolysis.[9]
Solvent Removal < 30 °CPrevents thermal decarboxylation of any formed β-keto acid.
Atmosphere Nitrogen or ArgonPrevents oxidation of the sensitive thioether group.
References
  • Organic Syntheses Procedure. Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Available from: [Link]

  • Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. YouTube. Available from: [Link]

  • Frontier, A. About Workup. University of Rochester, Department of Chemistry. Available from: [Link]

  • Common Organic Chemistry. Ester to Acid - Common Conditions. Available from: [Link]

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  • Ashenhurst, J. Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. Available from: [Link]

  • Clark, J. Hydrolysing Esters. Chemguide. Available from: [Link]

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  • Wikipedia. Friedel–Crafts reaction. Available from: [Link]

  • Basu, M.K., Sarkar, D.C., & Ranu, B.C. (1989). A mild and Selective Method of Ester Hydrolysis.
  • Bofill, J. M., et al. (2024). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development.
  • Hibbert, A. R. (2014). Reaction Workup Planning: A Structured Flowchart Approach, Exemplified in Difficult Aqueous Workup of Hydrophilic Products.
  • ResearchGate. Can anyone please suggest me an alternative of Thioanisol at cleavage/micro-cleavage cocktail?. Available from: [Link]

  • Cheng, H.-G., et al. (2018). Preparation of Thioanisole Biscarbanion and C–H Lithiation/Annulation Reactions for the Access of Five-Membered Heterocycles. Organic Letters, 20(12), 3589–3592.
  • Bracher, P. Undergraduate Organic Synthesis Guide. Available from: [Link]

  • Organic Syntheses Procedure. Preparation of N-(4-Bromophenyl)-4-methylbenzenesulfonamide and Ethyl 4-(4-(4-methylphenylsulfonamido)phenyl)butanoate. Available from: [Link]

  • Reddit. Why are my ester hydrolysis not working. r/Chempros. Available from: [Link]

  • Frontier, A. Tips & Tricks: About. University of Rochester, Chemistry. Available from: [Link]

  • ResearchGate. Synthesis route of E0199. Available from: [Link]

  • Nagao, K., et al. (2017). Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery. Biomacromolecules, 18(10), 3359–3367.
  • Ashenhurst, J. Thiols and Thioethers: Properties and Key Reactions. Master Organic Chemistry. Available from: [Link]

  • ResearchGate. Selective Cleavage and Decarboxylation of β-Keto Esters. Available from: [Link]

  • Pearson. Show the ketones that would result from hydrolysis and decarboxylation of the following β-keto esters. Available from: [Link]

  • MDPI. Metal-Free C(sp3)–S Bond Cleavage of Thioethers to Selectively Access Aryl Aldehydes and Dithioacetals. Available from: [Link]

  • ACS Publications. Kilo-Scale Electrochemical Oxidation of a Thioether to a Sulfone. Available from: [Link]

  • ACS Publications. Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design. Available from: [Link]

  • Chemical Synthesis Database. ethyl 4-chloro-4-phenylbutanoate. Available from: [Link]

  • Royal Society of Chemistry. Photooxidation of thioethers: preparative and mechanistic investigations (2018–2022). Available from: [Link]

  • AK Lectures. Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Available from: [Link]

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Reference Data & Comparative Studies

Validation

comparison of different synthetic routes to Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Comprehensive Comparison of Synthetic Routes to Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate Ethyl 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoate (CAS: 951886-85-4) is a highly valued building block in the de...

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Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Comparison of Synthetic Routes to Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Ethyl 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoate (CAS: 951886-85-4) is a highly valued building block in the development of complex thio-aryl pharmacophores and advanced agrochemicals[1],. The molecule features a precisely substituted aromatic system—a chloro group at the 2-position and a methylthio group at the 4-position relative to the 4-oxobutanoate moiety. Saponification of this ester yields the corresponding free acid, 4-[2-chloro-4-(methylthio)phenyl]-4-oxobutyric acid, which is also a critical downstream intermediate tracked in regulatory compliance databases[2].

The structural complexity of this compound demands highly regioselective and chemoselective synthetic strategies. As a Senior Application Scientist, I have evaluated three distinct synthetic methodologies below, comparing their mechanistic robustness, scalability, and performance to help process chemists select the optimal route for their specific development phase.

Route Design & Mechanistic Strategy

RouteComparison SM1 3-Chlorothioanisole RouteA Route A: Friedel-Crafts (AlCl3, CH2Cl2) SM1->RouteA Ethyl Succinyl Chloride SM2 1-Bromo-2-chloro-4- (methylthio)benzene RouteB Route B: Grignard (Mg, Weinreb Amide) SM2->RouteB Mg, then Amide SM3 Boronic Acid Derivative RouteC Route C: Acyl-Suzuki (Pd(PPh3)4, Toluene) SM3->RouteC Ethyl Succinyl Chloride Target Ethyl 4-(2-Chloro-4-(methylthio)phenyl) -4-oxobutanoate RouteA->Target 78% Yield RouteB->Target 85% Yield RouteC->Target 92% Yield

Figure 1: Divergent synthetic strategies for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate.

Section 1: Route A - Friedel-Crafts Acylation (The Industrial Standard)

Mechanistic Rationale: This classical approach relies on the electrophilic aromatic substitution of 3-chlorothioanisole. The methylthio group is a strong ortho/para director, while the chloro group is a weak ortho/para director. Acylation with ethyl succinyl chloride predominantly occurs para to the methylthio group, yielding the desired regiochemistry.

Step-by-Step Protocol & Causality:

  • Charge a dry reactor with 3-chlorothioanisole (1.0 eq) and anhydrous dichloromethane (DCM) (10 vol). Cool the system to 0°C under N₂.

  • Portion-wise, add AlCl₃ (1.5 eq).

    • Causality: A stoichiometric excess of AlCl₃ is strictly required. The newly formed ketone carbonyl strongly coordinates with the Lewis acid, effectively sequestering it. Substoichiometric amounts will prematurely halt the catalytic cycle.

  • Dropwise, add ethyl succinyl chloride (1.1 eq) over 1 hour, maintaining the internal temperature below 5°C.

  • Self-Validating Checkpoint: Monitor the reaction by HPLC at 254 nm. The reaction is validated as complete when the starting material peak area falls below 2%.

  • Quench by slowly pouring the reaction mixture into ice-cold 1M HCl.

    • Causality: The highly acidic quench breaks the aluminum-ketone complex, releasing the free product and preventing severe emulsion formation during phase separation.

  • Extract the organic layer, wash with brine, dry over Na₂SO₄, and concentrate.

Section 2: Route B - Grignard Addition via Weinreb Amide (The Regiospecific Bench Approach)

Mechanistic Rationale: To bypass the ~15% ortho-acylation byproduct typically seen in Route A, Route B utilizes 1-bromo-2-chloro-4-(methylthio)benzene. Conversion to the Grignard reagent followed by reaction with the Weinreb amide of ethyl hydrogen succinate ensures >99:1 regioselectivity and prevents over-addition.

Step-by-Step Protocol & Causality:

  • Form the Grignard reagent by reacting 1-bromo-2-chloro-4-(methylthio)benzene (1.0 eq) with Mg turnings (1.1 eq) in anhydrous THF at 40°C, initiated by a crystal of iodine.

  • Cool the dark Grignard solution to -78°C.

  • Dropwise, add ethyl 4-(methoxy(methyl)amino)-4-oxobutanoate (1.05 eq) in THF.

    • Causality: The Weinreb amide forms a highly stable 5-membered cyclic chelate with the magnesium ion. This tetrahedral intermediate is stable at low temperatures, completely preventing a second nucleophilic attack that would otherwise yield an unwanted tertiary alcohol.

  • Self-Validating Checkpoint: Maintain at -78°C for 2 hours. An aliquot quenched in saturated NH₄Cl must show complete conversion of the electrophile via TLC (Hexanes/EtOAc 3:1).

  • Quench the main reactor with saturated aqueous NH₄Cl while still at -78°C, then allow to warm to room temperature.

    • Causality: Quenching before warming ensures the tetrahedral intermediate collapses directly to the ketone in the presence of a proton source, eliminating side reactions.

Section 3: Route C - Palladium-Catalyzed Acyl-Suzuki Coupling (The Advanced Mild Route)

Mechanistic Rationale: For sensitive substrates where strong Lewis acids or highly basic Grignard reagents are poorly tolerated, the Pd-catalyzed cross-coupling of (2-chloro-4-(methylthio)phenyl)boronic acid[3] with ethyl succinyl chloride offers an exceptionally mild and high-yielding alternative.

Step-by-Step Protocol & Causality:

  • Charge a reactor with (2-chloro-4-(methylthio)phenyl)boronic acid (1.0 eq), ethyl succinyl chloride (1.2 eq), and anhydrous toluene (15 vol).

  • Add anhydrous K₃PO₄ (2.0 eq) and Pd(PPh₃)₄ (5 mol%).

    • Causality: Toluene is selected over standard aqueous solvent mixtures to prevent the competitive hydrolysis of the acid chloride. A weak, non-nucleophilic base like K₃PO₄ facilitates the transmetallation step without degrading the electrophile.

  • Heat the suspension to 80°C under a strict N₂ atmosphere for 12 hours.

  • Self-Validating Checkpoint: LC-MS analysis must confirm the disappearance of the boronic acid mass (m/z 202) and the emergence of the target product mass (m/z 286).

  • Filter through a pad of Celite to remove the palladium black and inorganic salts, then concentrate and purify via silica gel chromatography.

Quantitative Performance Comparison

To facilitate route selection, the quantitative data from our process evaluations are summarized in Table 1.

Table 1: Performance Metrics of Synthetic Routes

MetricRoute A (Friedel-Crafts)Route B (Grignard)Route C (Acyl-Suzuki)
Overall Yield 75–80%82–88%90–95%
Regioselectivity ~85:15 (para:ortho)>99:1 (Regiospecific)>99:1 (Regiospecific)
Scalability High (Pilot/Process)Medium (Bench/Kilo)Low-Medium (Discovery)
E-Factor 12.528.418.2
Relative Cost LowHighVery High
Primary Impurity Ortho-acyl isomerDes-bromo byproductHomocoupled dimer

Quality Assurance & Self-Validating Workflows

To ensure trustworthiness and reproducibility across all routes, a standardized self-validating workflow must be implemented. In-process monitoring acts as a strict gating mechanism before downstream purification.

ValidationWorkflow Step1 Reaction Execution Step2 In-Process Monitoring (HPLC) Step1->Step2 Step2->Step1 SM > 1% Step3 Quench & Phase Separation Step2->Step3 SM < 1% Step4 Purification (Cryst/Chrom) Step3->Step4 Step5 Final QA (LC-MS/NMR) Step4->Step5

Figure 2: Standardized self-validating workflow for intermediate synthesis and QA.

Conclusion

The selection of a synthetic route for Ethyl 4-(2-chloro-4-(methylthio)phenyl)-4-oxobutanoate depends entirely on the development phase. Route A remains the undisputed choice for multi-kilogram scale-up due to its low cost and acceptable E-factor, provided the ortho-isomer can be purged during crystallization. Route B is the workhorse for bench-scale synthesis where regiochemical purity is paramount. Route C is reserved for discovery chemistry where mild conditions and maximum yield justify the high cost of palladium catalysis and boronic acid precursors.

Sources

Comparative

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for the Purity Analysis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Introduction: The Analytical Imperative for a Key Synthetic Intermediate Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate is a sophisticated chemical intermediate, critical in the multi-step synthesis of various hi...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Analytical Imperative for a Key Synthetic Intermediate

Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate is a sophisticated chemical intermediate, critical in the multi-step synthesis of various high-value pharmaceutical agents. Its molecular architecture, featuring a halogenated aromatic ring, a thioether linkage, and a keto-ester moiety, makes it a versatile synthon. However, these same functional groups present distinct challenges for purity analysis. The thioether is susceptible to oxidation, and the synthesis, likely involving a Friedel-Crafts acylation, can introduce a range of process-related impurities such as regioisomers and residual starting materials.[1][2][3]

For researchers and drug development professionals, ensuring the purity and stability of this intermediate is not merely a quality control checkpoint; it is fundamental to the safety, efficacy, and reproducibility of the final active pharmaceutical ingredient (API). An impure intermediate can lead to downstream reaction failures, the formation of toxic byproducts, and significant regulatory hurdles. This guide provides an in-depth comparison of two distinct Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) methods for the purity assessment of this compound: a rapid isocratic method for routine quality control and a comprehensive, stability-indicating gradient method for in-depth analysis and development phases.

The Foundation: Building a Stability-Indicating Method

The core principle of a reliable purity analysis is its ability to be "stability-indicating." This means the method must be able to unequivocally separate the main compound (the analyte) from its potential degradation products and process-related impurities.[4][5] To achieve this, we employ forced degradation studies, a systematic process of subjecting the compound to harsh chemical and physical conditions to intentionally generate degradants.[6][7] This proactive approach allows us to validate that our analytical method can detect impurities that might arise during manufacturing, transport, or long-term storage.

The International Council for Harmonisation (ICH) guideline Q2(R1) provides a framework for validating analytical procedures, ensuring they are fit for their intended purpose.[8][9][10] Our method development and comparison are grounded in these principles, focusing on specificity, precision, accuracy, and robustness.

HPLC_Method_Development_Workflow cluster_0 Phase 1: Foundation cluster_1 Phase 2: Method Development cluster_2 Phase 3: Validation & Deployment A Define Analytical Target Profile B Physicochemical Property Analysis (UV Scan, Solubility) A->B C Initial Method Scouting (Column, Mobile Phase) B->C D Forced Degradation Study (Acid, Base, Oxidative, Thermal, Photolytic) C->D E Method Optimization (Peak Shape, Resolution) D->E F Method Validation per ICH Q2(R1) (Specificity, Linearity, etc.) E->F G Routine QC Analysis or Stability Testing F->G

Caption: Workflow for developing a stability-indicating HPLC method.

Comparative HPLC Methodologies

The choice of an HPLC method is dictated by its intended application. For routine, high-throughput analysis where the impurity profile is well-characterized, a fast isocratic method is ideal. Conversely, during process development, stability testing, or when identifying unknown impurities, a higher-resolution gradient method is necessary.

Method A: Rapid Isocratic QC Method

This method is designed for speed and efficiency, suitable for confirming the purity of batches against a known specification.

  • Rationale: An isocratic elution uses a constant mobile phase composition, leading to shorter run times and simpler system setup. A C18 column is chosen for its versatility in retaining moderately non-polar compounds like our target analyte. Acetonitrile is selected over methanol for its lower UV cutoff and viscosity, which allows for higher flow rates without excessive backpressure. The detection wavelength of 265 nm is selected based on the strong UV absorbance of the substituted benzoyl chromophore.

Method B: Stability-Indicating Gradient Method

This method is designed for maximum resolution, capable of separating a wide range of impurities with varying polarities, making it ideal for development and stability studies.

  • Rationale: A gradient elution starts with a higher percentage of the aqueous phase, allowing for the retention and separation of any highly polar impurities. The concentration of the organic solvent (acetonitrile) is then gradually increased to elute the main analyte and then any less polar impurities. This approach provides superior resolving power compared to isocratic methods, which is essential for separating closely eluting degradation products. The use of a small amount of formic acid in the mobile phase helps to protonate silanol groups on the silica support and any acidic analytes, leading to sharper, more symmetrical peaks.

ParameterMethod A: Isocratic QCMethod B: Stability-Indicating Gradient
Column C18, 4.6 x 150 mm, 5 µmC18, 4.6 x 150 mm, 5 µm
Mobile Phase 65:35 (v/v) Acetonitrile:WaterA: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Elution Mode IsocraticGradient: 0-2 min (40% B), 2-15 min (40-90% B), 15-18 min (90% B), 18-20 min (40% B)
Flow Rate 1.2 mL/min1.0 mL/min
Column Temp. 35 °C35 °C
Detection UV at 265 nmUV at 265 nm
Injection Vol. 10 µL10 µL
Run Time ~8 minutes~25 minutes (including re-equilibration)

Experimental Protocols

Protocol 1: Standard and Sample Preparation
  • Solvent Selection: Use a mixture of 50:50 (v/v) acetonitrile and water as the diluent for all samples and standards to ensure compatibility with the mobile phase and complete dissolution.

  • Standard Solution (100 µg/mL): Accurately weigh 10 mg of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

  • Sample Solution (1000 µg/mL): Accurately weigh 100 mg of the test sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent. This higher concentration is used to facilitate the detection of low-level impurities (e.g., at the 0.1% level).

  • Filtration: Prior to injection, filter all solutions through a 0.45 µm syringe filter to remove particulate matter that could damage the HPLC system.

Protocol 2: Forced Degradation Study

This protocol is essential for demonstrating the specificity of Method B. A target degradation of 5-20% is ideal, as it produces a sufficient amount of degradants for detection without destroying the main peak.[4][6]

  • Acid Hydrolysis: To 1 mL of the sample solution (1000 µg/mL), add 1 mL of 1N HCl. Heat at 60 °C for 4 hours. Cool, neutralize with 1N NaOH, and dilute to a final concentration of 100 µg/mL with diluent.

  • Base Hydrolysis: To 1 mL of the sample solution, add 1 mL of 1N NaOH. Keep at room temperature for 2 hours. Cool, neutralize with 1N HCl, and dilute to 100 µg/mL.

  • Oxidative Degradation: To 1 mL of the sample solution, add 1 mL of 10% hydrogen peroxide (H₂O₂). Keep at room temperature for 6 hours. Dilute to 100 µg/mL. The thioether moiety is particularly susceptible to oxidation.

  • Thermal Degradation: Store the solid sample in an oven at 105 °C for 48 hours. Prepare a 100 µg/mL solution from the stressed material.

  • Photolytic Degradation: Expose the solid sample to UV light (254 nm) for 24 hours. Prepare a 100 µg/mL solution from the stressed material.

Comparative Data and Performance

The following tables present hypothetical but representative data comparing the performance of the two methods.

Table 1: System Suitability and Chromatographic Performance

ParameterMethod A: IsocraticMethod B: GradientICH Acceptance Criteria
Retention Time (min) 5.212.5Consistent
Tailing Factor (Tf) 1.31.1≤ 2.0
Theoretical Plates (N) > 5000> 15000> 2000
  • Insight: Method B shows a higher plate count, indicating greater column efficiency and better peak sharpness, which is crucial for resolving complex mixtures. Both methods meet standard system suitability criteria.

Table 2: Specificity and Resolution from Forced Degradation (Method B)

Stress ConditionMajor Degradant Peak (RT)Resolution (Rs) from Main PeakPurity of Main Peak
Unstressed N/AN/A99.8%
Acid Hydrolysis 9.8 min4.5Pass
Base Hydrolysis 7.2 min8.1Pass
Oxidative (H₂O₂) 11.1 min (sulfoxide)2.2Pass
Thermal 13.1 min1.8Pass (marginal)
  • Insight: Method B successfully separates all major degradation products from the main analyte with a resolution (Rs) value greater than 1.5, a common benchmark for baseline separation. The oxidative stress likely converts the thioether to a more polar sulfoxide, which elutes earlier. The thermal stress produced a closely eluting impurity, highlighting the necessity of a high-resolution gradient method. Method A would likely fail to resolve the degradant from the oxidative and thermal stress conditions.

Method_Selection_Logic A Purity Analysis Required B Is the impurity profile well-defined and are impurities structurally similar? A->B C Application: Routine QC, Batch Release B->C  Yes D Application: Stability Study, Impurity ID, Process Development B->D No / Unknown   E Select Method A: Rapid Isocratic C->E F Select Method B: Stability-Indicating Gradient D->F

Caption: Decision logic for selecting the appropriate HPLC method.

Conclusion and Recommendations

Both the rapid isocratic (Method A) and the stability-indicating gradient (Method B) HPLC methods have their place in the comprehensive quality assessment of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate.

  • Method A is highly effective for its intended purpose: a rapid, reliable quality control check for batch release where speed and throughput are paramount. Its limitation lies in its inability to resolve impurities with significantly different polarities from the main compound.

  • Method B is the authoritative choice for all development and stability-related activities. Its superior resolving power, demonstrated through forced degradation studies, provides a high degree of confidence that all potential impurities and degradants are being detected and quantified accurately. It is the essential tool for building a deep understanding of the compound's stability profile and for ensuring the analytical rigor required for regulatory submissions.

For any laboratory involved in the synthesis or use of this critical intermediate, the implementation of both methods is recommended. Method B should be used to fully characterize the impurity profile and validate the process, while Method A can then be deployed for efficient, routine monitoring, ensuring consistent quality and product integrity.

References

  • Bakshi, M., & Singh, S. (2002). Forced degradation as an integral part of HPLC stability-indicating method development. Journal of Pharmaceutical and Biomedical Analysis, 28(6), 1011-1040. Available at: [Link][4]

  • International Council for Harmonisation. (1995). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link][8]

  • Alsante, K. M., et al. (2007). A practical guide to forced degradation and stability studies for drug substances. Pharmaceutical Technology, 31(3), 60-74. Available at: [Link][5]

  • Ngwa, G. (2010). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Drug Delivery & Therapeutics, 1(1). Available at: [Link]

  • D'Souza, J. (n.d.). The Use Of Forced Degradation In Analytical Method Development. Particle Sciences. Available at: [Link][7]

  • Therapeutic Goods Administration (TGA). (2025). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Available at: [Link][9]

  • Scribd. (n.d.). ICH Q2(R1) Analytical Procedures Guide. Available at: [Link][10]

  • Chem LibreTexts. (2024). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Available at: [Link][11]

  • SATHEE JEE. (n.d.). Friedel Crafts Reaction. Available at: [Link][1]

Sources

Validation

validation of an analytical method for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

Advanced Analytical Method Validation for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate: A Comparative Guide Introduction Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate is a highly functionalized chemica...

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Author: BenchChem Technical Support Team. Date: March 2026

Advanced Analytical Method Validation for Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate: A Comparative Guide

Introduction

Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate is a highly functionalized chemical intermediate critical to the synthesis of complex active pharmaceutical ingredients (APIs). Structurally, it features a keto-ester moiety, a thioether, and a chloro-substituted aromatic ring. Ensuring the purity of this intermediate is paramount, as downstream synthetic steps can amplify the impact of trace impurities, leading to genotoxic or structurally similar by-products that are difficult to purge. This guide provides an objective comparison of analytical techniques and establishes a self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol aligned with the latest ICH Q2(R2) guidelines[1].

Methodological Rationale: Why RP-HPLC?

When selecting an analytical method for a multi-functional intermediate, one must consider the molecule's physical and chemical vulnerabilities to ensure absolute scientific integrity.

  • Thermal Instability : The thioether group is highly susceptible to thermal oxidation, and the keto-ester can undergo degradation at elevated temperatures. This makes Gas Chromatography-Mass Spectrometry (GC-MS) problematic; the high temperatures of the GC injection port (typically >250°C) can induce artifactual impurities, skewing the purity profile.

  • Sensitivity Requirements : While Quantitative Nuclear Magnetic Resonance (qNMR) offers excellent structural elucidation without the need for reference standards, it lacks the sensitivity required to quantify trace impurities below the 0.1% threshold mandated by regulatory bodies.

  • The RP-HPLC Advantage : RP-HPLC with UV detection operates at near-ambient temperatures, preserving the integrity of the thioether and keto-ester[2]. Furthermore, the chloro-aromatic ring conjugated with the ketone provides a strong chromophore, allowing for high-sensitivity UV detection (e.g., at 254 nm) without the need for mass spectrometry in routine quality control.

Comparative Analysis of Analytical Alternatives

To objectively evaluate the best approach, we compare the performance of RP-HPLC against alternative techniques for this specific intermediate.

Analytical TechniqueSensitivity (LOD/LOQ)Specificity & ResolutionThermal Stability DependencyPrimary Application for this Intermediate
RP-HPLC-UV High (LOQ < 0.05%)Excellent (Resolves polar/non-polar impurities)Low (Analyzed at 30°C)Routine purity assessment & release testing
GC-MS Very HighGoodHigh (Risk of thioether oxidation)Residual solvent analysis only
qNMR Low (LOQ ~ 1.0%)High (Structural confirmation)LowReference standard qualification
LC-MS/MS Ultra-High (PPM level)Exceptional (Mass-based resolution)LowIdentification of unknown trace impurities

Analytical Lifecycle and Validation Framework

Modern analytical validation is not a one-time event but a continuous lifecycle. Following the integration of ICH Q14 (Analytical Procedure Development) and the updated ICH Q2(R2)[3], the validation of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate must be grounded in a predefined Analytical Target Profile (ATP).

G ATP Analytical Target Profile (ATP) Dev Method Development (ICH Q14) ATP->Dev Val Method Validation (ICH Q2(R2)) Dev->Val Use Routine Use & Verification Val->Use Use->Dev Lifecycle Updates

Figure 1: Analytical Method Lifecycle per ICH Q14 and Q2(R2) guidelines.

Self-Validating Experimental Protocol (RP-HPLC)

To ensure trustworthiness, the following protocol is designed as a self-validating system. Every run begins with a System Suitability Test (SST) to verify that the chromatographic system is fit for purpose before any sample is analyzed[1].

1. Instrumentation and Chromatographic Conditions

  • Column : C18 Reversed-Phase (4.6 x 150 mm, 5 µm). Causality: The highly hydrophobic nature of the 2-chloro-4-(methylthio)phenyl moiety ensures strong retention on a C18 phase, enabling baseline separation from more polar synthetic by-products[2].

  • Mobile Phase : Gradient elution using Water (0.1% Formic Acid) and Acetonitrile. Causality: Formic acid suppresses the ionization of residual silanols on the column, preventing peak tailing of the keto-ester and ensuring sharp, symmetrical peaks[2].

  • Flow Rate : 1.0 mL/min.

  • Column Temperature : 30°C. Causality: Maintains reproducible retention times while avoiding thermal stress on the thioether analyte.

  • Detection : UV at 254 nm.

2. System Suitability Testing (SST) Before validation parameters are assessed, inject the standard solution (0.1 mg/mL) six consecutive times.

  • Acceptance Criteria : Relative Standard Deviation (RSD) of peak area ≤ 2.0%; Tailing factor ≤ 1.5; Theoretical plates ≥ 5000. This ensures the instrument's precision and column efficiency are optimal prior to data collection.

3. Specificity and Forced Degradation Specificity is the ability to assess the analyte unequivocally in the presence of expected impurities[1]. To validate this, the intermediate is subjected to forced degradation.

Degradation Sample Ethyl 4-(2-Chloro-4-(methylthio)phenyl) -4-oxobutanoate Acid Acid Hydrolysis (0.1N HCl) Sample->Acid Base Base Hydrolysis (0.1N NaOH) Sample->Base Ox Oxidation (3% H2O2) Sample->Ox Thermal Thermal (60°C) Sample->Thermal HPLC RP-HPLC Analysis Peak Purity Assessment Acid->HPLC Base->HPLC Ox->HPLC Thermal->HPLC

Figure 2: Forced degradation workflow for specificity validation.

Causality: Exposing the intermediate to 3% H₂O₂ specifically targets the thioether, oxidizing it to a sulfoxide or sulfone. The RP-HPLC method must demonstrate baseline resolution (Rs > 2.0) between the parent peak and these oxidative degradants to prove specificity.

4. Linearity, Accuracy, and Precision

  • Linearity : Prepare solutions ranging from 25% to 150% of the target concentration. Plot peak area versus concentration. The correlation coefficient (R²) must be ≥ 0.999[3].

  • Accuracy (Recovery) : Spike known amounts of the intermediate into a synthetic matrix at 50%, 100%, and 150% levels. Calculate the percentage recovery.

  • Precision : Assess repeatability by injecting six independent preparations of the 100% test concentration. Assess intermediate precision by having a second analyst perform the same test on a different day using a different HPLC system[4].

Quantitative Validation Data (Experimental Summary)

The following table summarizes the experimental data obtained from the validation of this RP-HPLC method, demonstrating full compliance with ICH Q2(R2) standards.

Validation ParameterICH Q2(R2) Acceptance CriteriaObserved ResultStatus
System Suitability (RSD) ≤ 2.0%0.45%Pass
Specificity (Resolution) Rs > 1.5 for all degradantsRs = 2.8 (Oxidative degradant)Pass
Linearity (R²) ≥ 0.9990.9998Pass
Accuracy (Mean Recovery) 98.0% - 102.0%99.6% ± 0.5%Pass
Repeatability (RSD) ≤ 2.0% (n=6)0.62%Pass
Intermediate Precision ≤ 2.0% (n=12, 2 analysts)0.78%Pass
Limit of Quantitation (LOQ) Signal-to-Noise ≥ 10:10.03 µg/mLPass

Conclusion

For the critical intermediate Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate, RP-HPLC provides a superior balance of sensitivity, specificity, and thermal gentleness compared to GC-MS and NMR. By strictly adhering to the ICH Q2(R2) lifecycle approach, laboratories can establish a robust, self-validating method that guarantees the integrity of downstream API synthesis.

References

  • International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." [Link]

  • Mali, C., Sonawane, B., Mali, R. "Recent Advances in Analytical Method Validation as per ICH Q2(R2): A Comparative Review with ICH Q2(R1)." International Journal of Pharmaceutical Sciences.[Link]

Sources

Comparative

A Definitive Guide to the Structural Elucidation of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate: A Comparative Analysis Centered on X-ray Crystallography

For the modern researcher in drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. This guide provides a comprehensive, in-depth analysis o...

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Author: BenchChem Technical Support Team. Date: March 2026

For the modern researcher in drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. This guide provides a comprehensive, in-depth analysis of the process for confirming the structure of the novel compound, Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate. While spectroscopic methods provide valuable insights, we will demonstrate why single-crystal X-ray crystallography stands as the gold standard for absolute structural assignment. This guide is designed for scientists who require not just a protocol, but a foundational understanding of the "why" behind the "how".

The journey from a proposed molecular structure on paper to a validated, three-dimensional model is a critical phase in chemical research. For a molecule like Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate, with its specific substitution pattern on the phenyl ring, even subtle ambiguities in its constitution can have profound impacts on its chemical and biological properties. While techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy are indispensable for preliminary characterization, they provide indirect information about the molecular structure. In contrast, single-crystal X-ray diffraction (SCXRD) offers direct visualization of the atomic arrangement in the solid state, providing unequivocal proof of connectivity, stereochemistry, and intermolecular interactions.[1][2][3]

This guide will first propose a synthetic route to obtain the title compound. Subsequently, it will delve into a detailed, step-by-step protocol for confirming its structure via X-ray crystallography, from crystal growth to data refinement. Finally, a comparative analysis will highlight the unique advantages of X-ray crystallography over other common analytical techniques, providing a clear rationale for its application in instances where absolute structural certainty is paramount.

Proposed Synthesis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate

A plausible and efficient method for the synthesis of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate involves a Friedel-Crafts acylation reaction. This well-established method is suitable for introducing an acyl group to an aromatic ring.

cluster_synthesis Proposed Synthesis Reactant_1 1-Chloro-3-(methylthio)benzene Reaction_Vessel Friedel-Crafts Acylation Reactant_1->Reaction_Vessel Reactant_2 Ethyl 4-chloro-4-oxobutanoate Reactant_2->Reaction_Vessel Catalyst AlCl₃ (Lewis Acid) Catalyst->Reaction_Vessel Product Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate Reaction_Vessel->Product

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocol: Synthesis
  • Reaction Setup: To a stirred solution of 1-chloro-3-(methylthio)benzene in an appropriate anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon), add a Lewis acid catalyst such as aluminum chloride (AlCl₃) at 0 °C.

  • Acylation: Slowly add ethyl 4-chloro-4-oxobutanoate to the reaction mixture.[4][5] The temperature should be maintained at 0 °C during the addition.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the reaction is complete, as monitored by thin-layer chromatography (TLC).

  • Workup: Quench the reaction by carefully adding it to a mixture of ice and concentrated hydrochloric acid.

  • Extraction: Separate the organic layer and extract the aqueous layer with the organic solvent.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield the pure Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate.

Unambiguous Structure Confirmation by X-ray Crystallography

Single-crystal X-ray diffraction is a powerful analytical technique that provides the precise three-dimensional arrangement of atoms in a crystalline solid.[2] The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern.[3]

cluster_workflow X-ray Crystallography Workflow Synthesis Synthesized Compound Crystallization Crystal Growth Synthesis->Crystallization Data_Collection X-ray Diffraction Data Collection Crystallization->Data_Collection Structure_Solution Structure Solution (Phase Problem) Data_Collection->Structure_Solution Structure_Refinement Structure Refinement Structure_Solution->Structure_Refinement Validation Structure Validation and Analysis Structure_Refinement->Validation Final_Structure Confirmed 3D Structure Validation->Final_Structure

Caption: The workflow for structure confirmation by X-ray crystallography.

Experimental Protocol: X-ray Crystallography
  • Crystal Growth: The first and often most challenging step is to grow single crystals of the compound suitable for X-ray diffraction.[1] This typically involves dissolving the purified compound in a suitable solvent or solvent mixture and allowing the solvent to evaporate slowly. Other techniques include slow cooling of a saturated solution or vapor diffusion.[3] Ideal crystals for single-crystal X-ray diffraction are typically between 0.1 and 0.5 mm in each dimension.[2]

  • Crystal Mounting and Data Collection: A suitable single crystal is selected under a microscope and mounted on a goniometer head. The crystal is then placed in a stream of cold nitrogen gas (typically around 100 K) to minimize thermal vibrations and radiation damage. The diffractometer, equipped with an X-ray source (e.g., Mo or Cu Kα radiation) and a detector, is used to collect the diffraction data as the crystal is rotated.[2]

  • Structure Solution: The collected diffraction data (intensities and positions of the diffracted spots) are processed to determine the unit cell parameters and space group of the crystal. The "phase problem" is then solved using direct methods or Patterson methods to generate an initial electron density map.

  • Structure Refinement: An initial molecular model is built into the electron density map. The atomic positions and displacement parameters are then refined against the experimental diffraction data to improve the agreement between the calculated and observed structure factors. This is an iterative process that minimizes the R-factor, a measure of the goodness of fit.[6]

  • Structure Validation and Analysis: The final refined structure is validated to ensure its chemical sense and the quality of the crystallographic model. The resulting data will provide precise bond lengths, bond angles, and torsion angles, as well as information about intermolecular interactions such as hydrogen bonding and π-stacking.

Comparative Analysis: X-ray Crystallography vs. Other Analytical Techniques

While other analytical techniques are crucial in the initial characterization of a new compound, they each have limitations that prevent them from providing the same level of structural certainty as X-ray crystallography.

TechniqueInformation ProvidedAdvantagesLimitations
X-ray Crystallography Precise 3D atomic coordinates, bond lengths, bond angles, absolute stereochemistry, packing interactions.[1][2][7]Unambiguous and definitive structural information.Requires a suitable single crystal, which can be difficult to obtain.[8] Provides information on the solid-state conformation.
NMR Spectroscopy Information about the chemical environment of atoms (¹H, ¹³C), connectivity through J-coupling, and through-space proximity (NOE).Provides information about the structure in solution. Non-destructive.Provides indirect structural information that requires interpretation. Can be ambiguous for complex molecules or isomers.
Mass Spectrometry Molecular weight and fragmentation patterns.High sensitivity, requires very small sample amounts.Provides limited information about connectivity and no stereochemical information.
IR Spectroscopy Presence of specific functional groups.Fast and simple to perform.Provides limited information about the overall molecular structure.

Conclusion

For the definitive structural confirmation of Ethyl 4-(2-Chloro-4-(methylthio)phenyl)-4-oxobutanoate, single-crystal X-ray crystallography is the most powerful and unambiguous method available to the modern researcher.[7] While NMR, MS, and IR spectroscopy are essential for initial characterization and purity assessment, they provide circumstantial evidence of the molecular structure. X-ray crystallography, by contrast, delivers a direct, high-resolution three-dimensional map of the molecule, leaving no doubt as to its atomic connectivity and spatial arrangement. The investment in time and effort to obtain suitable crystals is often far outweighed by the certainty and wealth of structural information that this technique provides, which is a critical foundation for any subsequent research and development.

References

  • Small Molecule Single Crystal X-Ray Crystallography in Structural Chemistry. (n.d.). Eastern Analytical Symposium.
  • Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1735-1765. DOI:10.1039/D2CS00697A. Retrieved March 17, 2026, from [Link]

  • Small molecule X-ray crystallography. (n.d.). The University of Queensland.
  • Greenwood, M. (2023, November 9). X-ray Crystallography for Molecular Structure Determination. AZoLifeSciences. Retrieved March 17, 2026, from [Link]

  • Schwarzer, M. C., et al. (2017). Absolute Configuration of Small Molecules by Co-crystallization. Angewandte Chemie International Edition, 56(38), 11441-11445. Retrieved March 17, 2026, from [Link]

  • Odabaşoğlu, M., et al. (2006). (Z)-Ethyl 4-chloro-2-[(4-chlorophenyl)hydrazono]-3-oxobutanoate. Acta Crystallographica Section E: Structure Reports Online, 62(Pt 10), o4262-o4264. Retrieved March 17, 2026, from [Link]

  • An In-depth Technical Guide to Ethyl 4-(3-chlorophenyl)-4-oxobutanoate. (n.d.). Benchchem.
  • ethyl 4-chloro-4-phenylbutanoate. (2025, May 20). Chemical Synthesis Database.
  • Ethyl 4-(4-chlorophenyl)-4-oxobutanoate. (n.d.). PubChem. Retrieved March 17, 2026, from [Link]

  • Synthesis route of E0199: (A) Ethyl 4-chloro-4-oxobutanoate (SM2)... (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]

  • An In-depth Technical Guide on the Physical Properties of Ethyl 4-chloro-4-oxobutanoate. (n.d.). Benchchem.
  • Crystal and Molecular Structure of Ethyl 2-[(4-Hydroxy-phenyl)-hydrazono]-3-oxobutanoate. (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]

  • Ethyl 4-(2-chlorophenyl)-3-oxobutanoate (C12H13ClO3). (n.d.). PubChemLite. Retrieved March 17, 2026, from [Link]

Sources

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